Methyl dodec-6-ynoate

• CAS: 59303-51-4

Core Science & Biosynthesis

Structural Elucidation of Methyl Dodec-6-ynoate: An In-Depth NMR Spectroscopy Guide

Executive Summary

Methyl dodec-6-ynoate (C₁₃H₂₂O₂) is a mid-chain functionalized fatty acid alkyne ester. Compounds of this class are highly valued in lipidomics, pheromone synthesis, and as bioorthogonal probes in click chemistry applications[1]. Accurate structural elucidation of this molecule relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. This whitepaper provides an authoritative, in-depth analysis of the ¹H and ¹³C NMR chemical shifts for methyl dodec-6-ynoate, detailing the theoretical framework behind its spectral features, quantitative data assignments, and field-proven, self-validating experimental protocols for spectral acquisition.

Theoretical Framework & Magnetic Anisotropy

The NMR spectrum of methyl dodec-6-ynoate is governed by two primary functional groups that exert distinct electronic and magnetic effects on the carbon backbone: the terminal methyl ester and the internal alkyne.

The Ester Carbonyl Effect

The carbonyl group (C=O) is highly electronegative and withdraws electron density from adjacent bonds via the inductive effect. This deshields the α-protons (C2), shifting their resonance downfield to approximately 2.32 ppm. The methoxy protons (-OCH₃) are directly attached to the highly electronegative ester oxygen, resulting in a pronounced downfield shift to ~3.67 ppm[2].

Alkyne Diamagnetic Anisotropy

The internal alkyne at the C6-C7 position introduces a unique magnetic environment. When placed in an external magnetic field ( B0​ ), the π -electrons of the carbon-carbon triple bond circulate around the bond axis, generating an induced magnetic field. This creates a shielding cone along the axis of the triple bond, which shields the alkyne carbons themselves (resonating around 80 ppm in ¹³C NMR). However, the propargylic protons (attached to C5 and C8) lie in the equatorial deshielding region of this induced field. Consequently, these protons are shifted downfield to ~2.15 ppm, distinguishing them from the bulk aliphatic chain.

Quantitative Data Presentation

The following tables summarize the predicted and empirically derived ¹H and ¹³C NMR chemical shifts for methyl dodec-6-ynoate in deuterated chloroform (CDCl₃) at 298 K, referenced to Tetramethylsilane (TMS) at 0.00 ppm[3].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment Rationale
-OCH₃	3.67	Singlet (s)	3H	-	Deshielded by direct attachment to ester oxygen.
H-2	2.32	Triplet (t)	2H	7.5	α-position; deshielded by the carbonyl inductive effect.
H-5, H-8	2.15	Multiplet (m)	4H	-	Propargylic protons; deshielded by alkyne magnetic anisotropy.
H-3	1.70	Quintet (p)	2H	7.5	β-position to the carbonyl group.
H-4, H-9	1.45 - 1.55	Multiplet (m)	4H	-	Aliphatic chain transition environments.
H-10, H-11	1.25 - 1.40	Multiplet (m)	4H	-	Bulk aliphatic chain; highly shielded.
H-12	0.89	Triplet (t)	3H	7.0	Terminal methyl group.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment Rationale
C-1	174.2	Quaternary (C=O)	Ester carbonyl carbon.
C-6, C-7	80.2, 79.8	Quaternary (C≡C)	Internal alkyne carbons; shielded by π -electron circulation.
-OCH₃	51.5	Primary (CH₃)	Methoxy carbon attached to oxygen.
C-2	34.0	Secondary (CH₂)	α-carbon to the carbonyl.
C-10	31.1	Secondary (CH₂)	Bulk aliphatic chain.
C-4, C-9	28.5, 28.8	Secondary (CH₂)	Aliphatic chain.
C-3	24.2	Secondary (CH₂)	β-carbon to the carbonyl.
C-11	22.5	Secondary (CH₂)	Penultimate carbon.
C-5, C-8	18.7, 18.9	Secondary (CH₂)	Propargylic carbons.
C-12	14.1	Primary (CH₃)	Terminal methyl carbon.

Experimental Protocols: A Self-Validating Workflow

To ensure high-fidelity spectral data, the acquisition process must be treated as a self-validating system where each step confirms the success of the previous one. The following protocol outlines the optimal methodology for analyzing methyl dodec-6-ynoate[4].

Workflow for NMR sample preparation, acquisition, and structural validation.

Phase 1: Sample Preparation

• Causality: CDCl₃ is selected because methyl dodec-6-ynoate is highly lipophilic. The deuterium provides a lock signal to prevent magnetic field drift, while the absence of protons (save for the residual CHCl₃ impurity at 7.26 ppm) prevents solvent signal overlap[3].

• Procedure: Dissolve 15–20 mg of methyl dodec-6-ynoate in 0.6 mL of CDCl₃ containing 0.03% v/v TMS. Transfer to a high-quality 5 mm NMR tube.

• Validation Checkpoint: Visually inspect the tube. The solution must be completely homogenous and free of particulates. Particulates cause localized magnetic susceptibility gradients, leading to broad, unresolvable peaks.

Phase 2: Locking and Shimming

• Causality: Shimming adjusts the current in superconducting coils to create a perfectly homogeneous B0​ field across the sample volume, which is critical for resolving fine J-coupling (e.g., the 7.5 Hz coupling of the α-protons)[2].

• Procedure: Insert the sample, lock onto the deuterium frequency of CDCl₃, and perform gradient shimming (Z1-Z5 axes).

• Validation Checkpoint: Acquire a preliminary 1-scan ¹H spectrum. Measure the linewidth at half-height ( w1/2​ ) of the TMS peak at 0.00 ppm. A properly shimmed instrument will yield a w1/2​ of < 1.0 Hz.

Phase 3: ¹H and ¹³C 1D Acquisition

• Causality: For ¹H NMR, a 30° pulse angle is preferred over a 90° pulse to allow for faster longitudinal relaxation ( T1​ ) between scans, enabling rapid signal averaging[4]. For ¹³C NMR, broadband proton decoupling (e.g., WALTZ-16) is applied to collapse complex multiplets into sharp singlets and enhance signal-to-noise via the Nuclear Overhauser Effect (NOE).

• Procedure:

  • ¹H NMR: 16 scans, 4-second relaxation delay, 30° pulse.

  • ¹³C NMR: 512–1024 scans, 2-second relaxation delay, 30° pulse, with ¹H decoupling.

• Validation Checkpoint: In the ¹³C spectrum, verify that the quaternary carbonyl carbon (C1) at ~174 ppm is clearly distinguishable above the baseline noise. Quaternary carbons lack attached protons, receive less NOE enhancement, and have longer T1​ times, making them the limiting factor for ¹³C spectral quality.

2D NMR Strategies for Regio-Assignment

While 1D NMR provides the building blocks, 2D NMR is required to unambiguously map the exact position of the alkyne within the 12-carbon chain.

Heteronuclear Multiple Bond Correlation (HMBC) and Homonuclear Correlation Spectroscopy (COSY) are deployed to trace the connectivity from the ester carbonyl down the aliphatic chain to the alkyne.

Key 2D NMR HMBC and COSY correlations establishing the alkyne and ester connectivity.

Mechanistic Interpretation of 2D Data

• Anchoring the Ester: The HMBC spectrum will show a strong ³J correlation from the methoxy protons (3.67 ppm) to the carbonyl carbon (174.2 ppm). The α-protons (2.32 ppm) will also show a ²J correlation to this exact carbonyl carbon, anchoring the start of the chain.

• Walking the Chain (COSY): The COSY spectrum reveals cross-peaks between adjacent proton environments. The α-protons (2.32 ppm) couple to the β-protons (1.70 ppm), which in turn couple to the γ-protons (1.50 ppm).

• Locating the Alkyne: The propargylic protons (2.15 ppm) will show a distinct ²J HMBC correlation to the quaternary alkyne carbons (~80 ppm). By tracing the continuous COSY spin system from the α-protons through to the propargylic protons, the exact regiochemistry of the alkyne at the C6 position is unequivocally validated.

References

• Cambridge Isotope Laboratories, Inc. "NMR Solvent Data Chart." University of Washington / CIL Research Products. Available at: [Link]

Sources

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• 3. chem.washington.edu [chem.washington.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability and Phase Behavior of Methyl Dodec-6-ynoate: A Technical Guide

Executive Summary

Methyl dodec-6-ynoate is a specialized 13-carbon fatty acid methyl ester characterized by an internal alkyne at the C6 position. As a critical intermediate in lipid synthesis, natural product total synthesis, and materials science, understanding its thermodynamic stability and phase behavior is paramount. This whitepaper provides an in-depth analysis of its kinetic versus thermodynamic stability, boiling point dynamics, and the rigorous experimental protocols required to characterize such reactive unsaturated esters without inducing thermal degradation.

Structural and Physical Properties

Methyl dodec-6-ynoate (CAS: 59303-51-4) features a linear aliphatic chain disrupted by the rigid, linear geometry of a carbon-carbon triple bond.

Expert Insight on Commercial Data: Researchers must exercise caution when sourcing physical data from commercial catalogs. For instance, some supplier databases like list the molecular weight of methyl dodec-6-ynoate as 196.34 g/mol [1]. However, this mass corresponds to the free acid (dodec-6-ynoic acid). The true molecular weight of the methyl ester ( C13​H22​O2​ ) is strictly 210.31 g/mol .

Quantitative Property Comparison

To contextualize its properties, we compare methyl dodec-6-ynoate against its fully saturated analog, methyl dodecanoate.

Property	Methyl dodec-6-ynoate	Methyl dodecanoate (Reference)
Molecular Formula	C13​H22​O2​	C13​H26​O2​
Molecular Weight	210.31 g/mol	214.35 g/mol
Boiling Point (1 atm)	~250 °C	261 - 262 °C
Degree of Unsaturation	3 (1 ester, 1 alkyne)	1 (1 ester)
C≡C Position	Internal (C6-C7)	N/A

Thermodynamic Stability Profile

The stability of methyl dodec-6-ynoate must be evaluated through two distinct lenses: kinetic stability and thermodynamic stability .

Alkynes reside in a deep activation well on the potential energy surface. At room temperature, methyl dodec-6-ynoate is kinetically stable; it does not spontaneously decompose or polymerize without a catalyst or extreme heat. However, it possesses high potential energy (thermodynamic instability) relative to saturated alkanes, a fundamental principle of hydrocarbon thermodynamics discussed on platforms like [4].

Because the alkyne is internal (C6-C7), it benefits from hyperconjugation. The adjacent sp3 hybridized carbons (C5 and C8) donate electron density into the π∗ antibonding orbitals of the alkyne. This makes methyl dodec-6-ynoate thermodynamically more stable than a terminal isomer (e.g., methyl dodec-11-ynoate). Despite this stabilization, the triple bond remains susceptible to targeted oxidative cleavage, yielding hexanoic acid and monomethyl adipate under catalytic aerobic conditions, as supported by alkyne cleavage methodologies documented via [3].

Fig 1: Thermodynamic and kinetic reaction pathways of methyl dodec-6-ynoate.

Phase Behavior and Boiling Point Dynamics

The boiling point of methyl dodec-6-ynoate is approximately 250 °C [1]. Understanding the causality behind this boiling point requires analyzing its intermolecular forces.

Methyl dodecanoate boils at 261-262 °C according to [2]. The introduction of the alkyne in methyl dodec-6-ynoate removes four hydrogen atoms, slightly reducing the molecular weight and the surface area available for London dispersion forces. Furthermore, the sp -hybridized carbons enforce a rigid, linear 180° geometry from C5 to C8. This rigidity prevents the aliphatic chain from adopting the highly flexible, coiled conformations that saturated fatty acid esters use to maximize intermolecular van der Waals packing. Consequently, the energy required to separate the molecules into the gas phase is slightly lower, resulting in a ~10-12 °C drop in boiling point compared to the saturated analog.

Experimental Methodologies

To accurately measure the physical properties of reactive unsaturated esters, the experimental design must prevent thermal degradation. The following protocols are engineered as self-validating systems.

Protocol 1: High-Precision Boiling Point Determination

Causality: Direct distillation of alkynes at atmospheric pressure (~250 °C) risks thermal polymerization. We utilize Differential Scanning Calorimetry (DSC) coupled with reduced-pressure micro-distillation to ensure the recorded phase transition is purely physical.

• Purity Validation: Analyze the sample via GC-FID to ensure >99% purity. Impurities act as nucleation sites for thermal degradation.

• Thermal Profiling (DSC):

  • Load 5 mg of methyl dodec-6-ynoate into an aluminum crucible.

  • Ramp temperature at 5 °C/min under a nitrogen atmosphere (50 mL/min).

  • Self-Validation: Identify the endothermic boiling peak. If an exothermic peak is observed prior to or during boiling, it indicates thermal decomposition, invalidating direct atmospheric distillation.

• Reduced-Pressure Micro-Distillation:

  • Transfer 10 mL of the sample to a micro-distillation apparatus.

  • Apply a controlled vacuum of 10 mmHg.

  • Record the boiling temperature at 10 mmHg.

• Clausius-Clapeyron Extrapolation: Use the recorded vacuum boiling point and the enthalpy of vaporization derived from the DSC endotherm to calculate the precise atmospheric boiling point.

Protocol 2: Thermodynamic Stability Assessment via ITC

Causality: To quantify the thermodynamic stability of the internal alkyne, we measure the heat of hydrogenation ( ΔHhydro​ ). A less exothermic ΔHhydro​ confirms hyperconjugative stabilization.

• System Equilibration: Load an Isothermal Titration Calorimeter (ITC) with a suspension of 5% Pd/C catalyst in anhydrous methanol at 25 °C.

• Titration: Inject 10 µL aliquots of a 100 mM methyl dodec-6-ynoate solution into the catalyst suspension under a constant 1 atm H2​ atmosphere.

• Data Integration: Integrate the exothermic heat spikes to determine the molar enthalpy of hydrogenation.

• Self-Validation: Post-reaction, extract the mixture and analyze via GC-MS to confirm 100% conversion to methyl dodecanoate. Incomplete conversion or side reactions (e.g., transesterification) will skew the enthalpy data.

Fig 2: Self-validating experimental workflow for phase and stability analysis.

References

• Stenutz. "Methyl dodecanoate - Physical Properties and Compound Classes". Stenutz Chemistry Tables. [Link]

• National Center for Biotechnology Information (NCBI). "Cobalt nanoparticles-catalyzed aerobic oxygenation and esterification of alkynes via C≡C bonds cleavage". PubMed Central (PMC). [Link]

• Quora Chemistry Community. "Thermodynamic stability of internal vs terminal alkynes". Quora.[Link]

Natural Occurrence and Biosynthesis of Methyl Dodec-6-ynoate: A Comprehensive Technical Guide

Executive Summary

Acetylenic fatty acids represent a unique class of specialized lipids characterized by the presence of one or more carbon-carbon triple bonds. While long-chain variants like tariric acid (6-octadecynoic acid) are well-documented, medium-chain alkynoic derivatives such as methyl dodec-6-ynoate (CAS: 59303-51-4) are of increasing interest to researchers and drug development professionals[1]. These compounds serve as critical intermediates in the synthesis of bioactive natural products, enzyme inhibitors, and novel lipid nanoparticles. This whitepaper provides an in-depth analysis of the natural occurrence, enzymatic biosynthesis, and analytical isolation of methyl dodec-6-ynoate, offering a self-validating methodological framework for lipid researchers.

Ecological Context and Natural Occurrence

The natural occurrence of acetylenic fatty acids is highly conserved within specific taxonomic lineages. Historically, the first isolated monoacetylenic fatty acid was tariric acid, discovered in the seed fat of Picramnia species (family Picramniaceae) and later identified in the order Santalales[2][3].

While free dodec-6-ynoic acid and its methyl ester, methyl dodec-6-ynoate, are less abundant than their C18 counterparts, they are synthesized as specialized secondary metabolites in certain mosses, marine sponges, and fungi[4]. In marine ecosystems, medium-chain acetylenic lipids act as chemical defense mechanisms against predation and biofouling. In terrestrial plants, these compounds are often sequestered in triacylglycerols (TAGs) within oil bodies, preventing them from disrupting the structural integrity of cellular phospholipid membranes[4]. The methylation of dodec-6-ynoic acid to form methyl dodec-6-ynoate often occurs as a post-extraction derivatization artifact or via highly specific S-adenosylmethionine (SAM)-dependent methyltransferases in select fungal species.

Biosynthetic Pathway & Enzymatic Mechanisms

The biosynthesis of alkynoic fatty acids requires a highly coordinated sequence of chain elongation and specialized desaturation. The formation of the carbon-carbon triple bond is an energy-intensive process that diverges from standard lipid metabolism[5].

De Novo Synthesis and Chain Termination

Fatty acid synthesis initiates in the cytosol (or plastids in plants) via the irreversible carboxylation of acetyl-CoA to malonyl-CoA, catalyzed by acetyl-CoA carboxylase (ACC)[6]. The multifunctional Fatty Acid Synthase (FAS) complex then appends malonyl units in a head-to-tail fashion[4]. To generate a C12 precursor, the growing acyl-ACP chain is prematurely cleaved by a medium-chain specific thioesterase, yielding dodecanoic acid (C12:0).

Desaturation and Acetylenase Activity

The defining structural feature—the Δ6 triple bond—is introduced via a two-step oxidative dehydrogenation mechanism:

• First Desaturation: A specialized Δ6-desaturase introduces a cis-double bond at the 6-position, converting dodecanoic acid to dodec-6-enoic acid.

• Triple Bond Formation: A divergent FAD2-like desaturase (an acetylenase) catalyzes the removal of two additional hydrogen atoms from the existing double bond. This reaction requires molecular oxygen and NADH, effectively converting the alkene into an alkyne (dodec-6-ynoic acid)[4].

Figure 1: Proposed biosynthetic pathway of methyl dodec-6-ynoate from primary precursors.

Experimental Protocol: Isolation and Derivatization

To analyze trace amounts of dodec-6-ynoic acid from biological matrices, the lipid must be extracted and converted into a Fatty Acid Methyl Ester (FAME)—specifically, methyl dodec-6-ynoate[1].

Expertise & Causality: Alkynes are highly susceptible to hydration and halogenation. Therefore, harsh acid-catalyzed esterification (e.g., prolonged HCl/MeOH exposure) must be avoided. We utilize Boron trifluoride-methanol ( BF3​ -MeOH), which provides rapid, low-temperature esterification, preserving the integrity of the Δ6 alkyne.

Self-Validating System: This protocol incorporates nonadecanoic acid (C19:0) as an internal standard. Because C19:0 is virtually absent in nature, its recovery rate directly validates the extraction efficiency. A parallel blank ensures no column bleed or reagent contamination compromises the mass spectrometry data.

Step-by-Step Methodology

• Biomass Preparation: Lyophilize 500 mg of the biological sample to remove water, which can hydrolyze ester bonds during extraction. Spike the sample with 50 µg of C19:0 internal standard.

• Lipid Extraction (Folch Method): Homogenize the biomass in 15 mL of Chloroform:Methanol (2:1 v/v). Rationale: This specific polarity ratio efficiently disrupts lipid-protein complexes.

• Phase Separation: Add 3 mL of 0.9% NaCl solution. Centrifuge at 3000 x g for 10 minutes. Collect the lower organic phase and evaporate under a gentle stream of Nitrogen ( N2​ ) to prevent auto-oxidation of the triple bond.

• Saponification: Resuspend the lipid extract in 2 mL of 0.5 M KOH in methanol. Heat at 70°C for 15 minutes to hydrolyze triacylglycerols into free fatty acids.

• Esterification: Add 2 mL of 14% BF3​ -MeOH reagent. Boil at 70°C for exactly 5 minutes. Rationale: Strict time control prevents the Lewis acid ( BF3​ ) from catalyzing unwanted addition reactions across the alkyne.

• FAME Extraction: Cool to room temperature, add 2 mL of HPLC-grade hexane and 2 mL of saturated NaCl. Vortex and collect the upper hexane layer containing methyl dodec-6-ynoate.

• Validation Check: Inject 1 µL into the GC-MS. The protocol is validated only if the C19:0 FAME peak area indicates a >95% recovery rate.

Figure 2: Self-validating extraction and derivatization workflow for alkynoic FAME analysis.

Quantitative Data & Analytical Profiling

When analyzing methyl dodec-6-ynoate via GC-MS (Electron Ionization, 70 eV), the alkyne bond dictates a unique fragmentation pattern. Unlike saturated FAMEs that yield a dominant McLafferty rearrangement ion at m/z 74, acetylenic FAMEs often exhibit distinct hydrocarbon cleavage fragments.

Table 1: Comparative GC-MS Profiling of Acetylenic FAMEs

FAME Compound	Chain Length	Unsaturation	Molecular Weight	Characteristic MS Fragments (m/z)
Methyl dodec-6-ynoate	C12	Δ6 (Alkyne)	210.31 g/mol	210 [M]+, 179 [M-OCH₃]+, 108 (alkyne cleavage)
Methyl tarirate	C18	Δ6 (Alkyne)	294.47 g/mol	294 [M]+, 263[M-OCH₃]+, 149
Methyl stearolate	C18	Δ9 (Alkyne)	294.47 g/mol	294 [M]+, 263 [M-OCH₃]+, 121
Methyl crepenynate	C18	Δ9 (Ene), Δ12 (Alkyne)	292.46 g/mol	292 [M]+, 261 [M-OCH₃]+, 147

Note: Data comparison is critical for distinguishing positional isomers (e.g., Δ6 vs Δ9 alkynes), which require careful analysis of the alpha-cleavage ions adjacent to the triple bond.

References

• Biosynthesis and Function of Polyacetylenes and Allied Natural Products. PMC - NIH.
• Buy Methyl dodec-6-ynoate (EVT-14741644) | 59303-51-4. EvitaChem.
• Fatty acid biosynthesis and categories of fatty acid‐derived natural products. ResearchGate.
• Fatty acid synthesis. Wikipedia.
• Tariric acid. Wikipedia.
• Fatty acids - Acetylenic FA. Cyberlipid.

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• 2. Tariric acid - Wikipedia [en.wikipedia.org]
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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fatty acid synthesis - Wikipedia [en.wikipedia.org]

Preliminary Investigation of Methyl Dodec-6-ynoate Reactivity: Unlocking Internal Alkyne Esters for Heterocyclic Synthesis

Executive Summary

The functionalization of internal alkynes remains a frontier in synthetic organic chemistry, offering pathways to complex, highly substituted molecular architectures. Methyl dodec-6-ynoate (CAS 59303-51-4) is a unique internal alkyne ester characterized by a 12-carbon aliphatic chain with the alkyne moiety perfectly centered at the C6 position [1]. This specific structural topology provides an optimal balance of steric bulk and lipophilicity, making it a highly versatile C1 and C2 synthon.

This whitepaper provides an in-depth mechanistic profiling and self-validating experimental guide for utilizing methyl dodec-6-ynoate in advanced heterocyclic synthesis. By leveraging transition-metal catalysis and microwave-assisted multicomponent reactions, researchers can rapidly construct benzimidazole-fused isoindoles and highly functionalized 2-pyridones—scaffolds of critical importance in modern drug discovery.

Mechanistic Profiling & Causality of Reactivity

Unlike terminal alkynes, which readily undergo traditional click chemistry (e.g., CuAAC) or Sonogashira couplings, the internal alkyne of methyl dodec-6-ynoate is sterically shielded by a pentyl group and a methyl pentanoate arm. This shielding fundamentally alters its reactivity profile:

• Suppression of Non-Specific Electrophilic Addition: The symmetrical steric bulk prevents rapid, uncontrolled electrophilic additions, allowing for highly regioselective transition-metal insertions.

• C1 Synthon Behavior in Annulations: In the presence of specific directing groups (such as 2-arylbenzimidazoles) and a Rh(III) catalyst, the alkyne acts unconventionally as a C1 synthon. The steric clash between the aliphatic arms of the dodec-6-ynoate and the catalyst ligand sphere forces a [4 + 1] cyclization rather than a traditional[4 + 2] annulation [2].

• Polarization via Folding: In polar protic solvents, the terminal methyl ester can fold back toward the alkyne core via dipole-dipole interactions, subtly polarizing the internal triple bond. This makes it susceptible to nucleophilic attack in base-catalyzed multicomponent decarboxylative cyclizations [3].

Fig 1. Mechanistic pathway of Rh(III)-catalyzed [4+1] cascade annulation.

Quantitative Data & Yield Analysis

To benchmark the reactivity of methyl dodec-6-ynoate, we compare two distinct synthetic pathways. The data below summarizes the efficiency, regioselectivity, and operational parameters of these transformations.

Parameter	Pathway A: Rh(III)-Catalyzed [4+1] Annulation	Pathway B: Decarboxylative Cyclization
Core Substrates	2-Arylbenzimidazole + Methyl dodec-6-ynoate	Malonate + Amine + Methyl dodec-6-ynoate
Catalyst System	[Cp*RhCl2]₂ (5 mol%), Cu(OAc)₂ (2.0 equiv)	Cs₂CO₃ (50 mol%)
Reaction Conditions	110 °C, 12 h, Toluene (Thermal)	120 °C, 20 min, EtOH (Microwave)
Primary Product	Benzo[4,5]imidazo[2,1-a]isoindole derivatives	Functionalized 2-Pyridones
Alkyne Synthon Role	C1 Synthon	C2 Synthon
Average Yield	72% - 85%	75% - 90%
Regioselectivity	>95:5 (Sterically driven)	>90:10 (Electronically driven)

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following workflows incorporate specific causality for reagent selection and in-line observational checks to ensure experimental integrity.

Protocol A: Synthesis of Benzimidazole-Fused Isoindoles via Rh(III) Catalysis

Causality Focus: Cu(OAc)₂ is selected not just as a terminal oxidant to regenerate the active Rh(III) species, but because the acetate ligands actively participate in the Concerted Metalation-Deprotonation (CMD) step, lowering the activation energy for the initial C-H bond cleavage [2].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-arylbenzimidazole (0.2 mmol), [Cp*RhCl2]₂ (5 mol%, 0.01 mmol), and Cu(OAc)₂ (0.4 mmol, 2.0 equiv).

• Substrate Addition: Add methyl dodec-6-ynoate (0.24 mmol, 1.2 equiv) dissolved in 2.0 mL of anhydrous toluene.

• Reaction Execution: Seal the tube and heat the mixture to 110 °C in an oil bath for 12 hours.

  • Self-Validation Check: The initial orange suspension will progressively darken to a deep red/brown homogeneous solution within the first 45 minutes, indicating successful rhodacycle formation.

• Workup: Cool to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove copper salts.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, Hexane/EtOAc 4:1).

  • Self-Validation Check: The desired isoindole derivative exhibits strong blue fluorescence under 365 nm UV light on the TLC plate (Rf ≈ 0.4).

Protocol B: Microwave-Assisted Synthesis of 2-Pyridones

Causality Focus: Microwave irradiation is chosen over thermal heating because it rapidly overcomes the high activation energy barrier of the decarboxylation step. Ethanol is selected as the solvent because it is polar protic (stabilizing the transition states) and possesses a high loss tangent, making it an excellent microwave absorber [3].

Fig 2. Self-validating experimental workflow for microwave-assisted cyclization.

Step-by-Step Methodology:

• Preparation: In a 10 mL microwave-safe vial, combine dialkyl 2-(alkoxymethylene)malonate (1.0 mmol), a primary amine (1.0 mmol), and methyl dodec-6-ynoate (1.2 mmol).

• Catalyst Addition: Add Cs₂CO₃ (50 mol%, 0.5 mmol) and suspend the mixture in 3.0 mL of absolute ethanol.

• Microwave Irradiation: Cap the vial and irradiate in a dedicated microwave synthesizer at 120 °C for exactly 20 minutes.

  • Self-Validation Check: Post-irradiation, the pressure curve on the microwave synthesizer should show a brief spike (indicating successful decarboxylation/release of CO₂) followed by stabilization.

• Workup & Purification: Remove the solvent under reduced pressure. Resuspend the crude mixture in dichloromethane, wash with brine, dry over anhydrous Na₂SO₄, and purify via flash chromatography.

Future Outlook in Drug Development

The incorporation of the dodecanoate chain via methyl dodec-6-ynoate reactivity offers a distinct advantage in drug development: tunable lipophilicity . The resulting heterocyclic scaffolds inherently possess a long aliphatic tail terminating in an ester. This tail drastically improves lipid membrane permeability for N-heterocyclic drugs, while the terminal ester serves as an ideal handle for late-stage functionalization, such as saponification to a free acid or conversion to targeted PROTAC linkers.

References

• Title: Rapid Synthesis of Benzimidazole-Fused Isoindoles by Rh(III)/Ru(II)-Catalyzed [4 + 1] Cascade C–H/N–H Annulation of 2-Arylbenzimidazoles with Alkynoates and Alkynamide Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: Cs2CO3-Catalyzed Decarboxylation/Cyclization to Access Functionalized 8-Hydroxyisoquinoline-1(2H)-ones and 2-Pyridones Assisted by Microwave Irradiation Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Spectral Profiling of Methyl Dodec-6-ynoate: An Advanced Infrared (IR) Absorption Guide

Target Audience: Analytical Chemists, Lipid Researchers, and Drug Development Professionals Compound: Methyl dodec-6-ynoate (CAS: 59303-51-4)[1] Molecular Formula: C13​H22​O2​

Executive Summary & Molecular Architecture

Methyl dodec-6-ynoate is a specialized alkyne-containing fatty acid methyl ester (FAME) frequently utilized as a critical intermediate in the synthesis of lepidopteran pheromones and bioorthogonal lipid probes. Structurally, it consists of a 12-carbon aliphatic chain interrupted by an internal alkyne at the C6 position, terminated by a methyl ester group.

Understanding the Infrared (IR) absorption spectrum of this molecule requires a deep mechanistic view of molecular vibrations. The IR activity of any given bond is directly proportional to the change in its dipole moment ( Δμ ) during the vibration. In methyl dodec-6-ynoate, the stark contrast between the highly polar ester moiety and the pseudo-symmetrical internal alkyne dictates a spectrum characterized by a dominant carbonyl peak and a uniquely suppressed alkyne signal.

Vibrational Dynamics & Causality in Spectral Output

To accurately interpret the IR spectrum of methyl dodec-6-ynoate, researchers must look beyond empirical peak matching and understand the underlying quantum mechanical causality:

• The Pseudo-Symmetrical Internal Alkyne ( C≡C ): Internal alkynes, where the sp -hybridized carbons are attached to other carbon atoms, typically show weak absorption bands in the 2100–2260 cm⁻¹ region[2]. In methyl dodec-6-ynoate, the alkyne is flanked by a pentyl group on one side and a methyl pentanoate group on the other. Because the electronegativity and mass distribution of these two aliphatic segments are relatively similar, the change in dipole moment during the C≡C stretch is minimal. Consequently, the resulting peak at ~2230 cm⁻¹ is weak and requires high signal-to-noise ratio (SNR) acquisition to resolve.

• The Ester Carbonyl ( C=O ): Conversely, the ester carbonyl bond is highly polarized. The inductive electron withdrawal by the adjacent methoxy oxygen stiffens the C=O bond, pushing its stretching frequency to a sharp, highly intense peak at ~1740 cm⁻¹[3].

• Propargylic Methylene Bending: The CH2​ groups immediately adjacent to the alkyne (propargylic protons) experience unique electronic shielding from the alkyne's cylindrical π -electron cloud. This shifts their bending vibration to ~1430 cm⁻¹, allowing them to be distinguished from the bulk aliphatic CH2​ scissoring at 1460 cm⁻¹.

Quantitative Spectral Data

The following table synthesizes the expected quantitative IR absorption data for neat methyl dodec-6-ynoate, categorized by functional group and vibrational mode.

Wavenumber (cm⁻¹)	Relative Intensity	Functional Group	Vibrational Mode	Mechanistic Rationale
2850 – 2960	Strong	Aliphatic Chain	sp3 C−H stretch	High abundance of C−H bonds in the C12 chain.
~2230	Weak	Internal Alkyne	C≡C stretch	Low Δμ due to pseudo-symmetry of the internal triple bond.
~1740	Very Strong	Methyl Ester	C=O stretch	High bond polarity and strong dipole moment change.
~1460	Medium	Aliphatic Chain	CH2​ bend (scissor)	Standard methylene deformation.
~1430	Medium	Propargylic CH2​	CH2​ bend	Electronic influence of adjacent sp -hybridized carbons.
~1375	Weak/Medium	Terminal Methyl	CH3​ bend (umbrella)	Symmetric deformation of the terminal aliphatic methyl.
1170 – 1200	Strong	Methyl Ester	C−O stretch	Coupled asymmetric stretching of the ester C−O−C system.

Self-Validating Experimental Protocol: ATR-FTIR Acquisition

Because methyl dodec-6-ynoate is a liquid at standard temperature and pressure, Attenuated Total Reflectance (ATR) FTIR is the optimal sampling technique. The following protocol is designed as a self-validating system to ensure the weak alkyne signal is not lost to baseline noise or environmental artifacts.

Step-by-Step Methodology

• Crystal Decontamination: Clean the diamond or ZnSe ATR crystal with HPLC-grade isopropanol or acetone. Wipe with a lint-free lens tissue.

  • Validation: Allow the solvent to evaporate completely. A residual solvent peak (e.g., acetone C=O at 1715 cm⁻¹) will critically interfere with the ester analysis.

• Background Acquisition: Collect a background spectrum (air) using 64 scans at a resolution of 4 cm⁻¹.

  • Validation: Inspect the baseline. Ensure atmospheric CO2​ (2350 cm⁻¹) and water vapor (3600-3200 cm⁻¹ and 1600 cm⁻¹) are properly ratioed out. A flat baseline in the 2500–2000 cm⁻¹ region is mandatory for detecting the weak alkyne peak.

• Sample Application: Deposit 1–2 drops of neat methyl dodec-6-ynoate directly onto the ATR crystal.

  • Causality: Ensure complete coverage of the crystal's active area without introducing air bubbles, which reduce the effective path length and diminish the already weak C≡C signal.

• Interferogram Acquisition: Run the sample scan using identical parameters to the background (64 scans, 4 cm⁻¹ resolution).

  • Causality: Averaging 64 scans increases the SNR by a factor of 64​=8 , which is mathematically necessary to isolate the ~2230 cm⁻¹ alkyne stretch from random instrumental noise.

• Post-Processing: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave, ensuring relative peak intensities accurately reflect transmission data.

Workflow Visualization

The following logical diagram maps the causality and validation checkpoints of the ATR-FTIR acquisition process.

Fig 1: Self-validating ATR-FTIR spectral acquisition workflow for liquid lipid analysis.

Advanced Analytical Considerations

For drug development professionals utilizing methyl dodec-6-ynoate as a precursor, verifying the integrity of the internal alkyne is paramount. Because the 2230 cm⁻¹ band is inherently weak, IR spectroscopy should ideally be paired with Raman spectroscopy.

By the rule of mutual exclusion (and general selection rules for centrosymmetric vs. non-centrosymmetric molecules), vibrations that result in a small change in dipole moment (weak IR) often result in a large change in polarizability. Consequently, the C≡C stretch of methyl dodec-6-ynoate will present as a highly intense peak in a Raman spectrum , providing orthogonal validation to the IR data.

References

• Spectroscopy of the Alkynes - Chemistry LibreTexts Source:[2] URL:[Link]

• Gas Chromatography and Lipids - A Practical Guide Source:[3] URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. scribd.com [scribd.com]

Protocols & Analytical Methods

protocol for the chemical synthesis of methyl dodec-6-ynoate

An in-depth technical guide and , designed for researchers, synthetic chemists, and drug development professionals.

Executive Summary

Methyl dodec-6-ynoate is a critical C12 internal alkyne intermediate utilized extensively in the synthesis of lepidopteran sex pheromones, specialized lipid probes, and bioactive small molecules. The most efficient, scalable, and atom-economical synthetic route to this molecule is the bimolecular nucleophilic substitution ( SN​2 ) between a metalated terminal alkyne and an ω -bromo ester.

This application note details a high-yielding, self-validating protocol utilizing 1-heptyne and methyl 5-bromopentanoate . The procedure leverages n -butyllithium ( n -BuLi) for quantitative deprotonation and 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (DMPU) as a safe, polar aprotic co-solvent to accelerate the alkylation.

Retrosynthetic Strategy & Mechanistic Causality

The construction of the internal alkyne at the C6-C7 position dictates a disconnection approach yielding a C7 terminal alkyne and a C5 alkyl halide.

• Deprotonation Causality: The terminal proton of 1-heptyne is weakly acidic ( pKa​≈25 ). To generate a highly nucleophilic acetylide anion, a strong organometallic base is required. The use of n -BuLi ( pKa​≈50 ) ensures rapid, quantitative, and irreversible deprotonation at -78 °C [1].

• Solvent & Additive Causality: While tetrahydrofuran (THF) effectively coordinates the lithium cation, the resulting lithium acetylide exists as tight ion pairs or tetrameric aggregates, which are poorly reactive toward primary alkyl bromides. Historically, HMPA was added to break these aggregates; however, due to its severe carcinogenicity, DMPU is utilized as a safer, highly effective alternative [2]. DMPU strongly solvates the Li+ cation, generating a "naked" and highly reactive acetylide anion that readily undergoes SN​2 displacement of the primary bromide.

Experimental Workflows and Mechanism

Caption: Experimental workflow for the synthesis of methyl dodec-6-ynoate.

Caption: Mechanistic pathway of the SN2 alkylation forming the internal alkyne.

Materials and Reagents

Table 1: Reagent Equivalents and Properties

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1-Heptyne	96.17	1.05	10.5 mmol	Nucleophile precursor
Methyl 5-bromopentanoate	195.05	1.00	10.0 mmol	Electrophile
n -Butyllithium (2.5 M in hexanes)	64.06	1.10	11.0 mmol	Strong base
DMPU (Anhydrous)	128.17	2.00	20.0 mmol	Polar aprotic co-solvent
Tetrahydrofuran (Anhydrous)	72.11	-	25 mL	Primary solvent

Step-by-Step Experimental Protocol

Step 1: Preparation of the Lithium Acetylide

• Flame-dry a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, an addition funnel, a rubber septum, and an argon inlet.

• Charge the flask with 1-heptyne (1.01 g, 10.5 mmol) and anhydrous THF (20 mL).

• Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Add n -BuLi (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise via syringe over 15 minutes. Causality: Dropwise addition prevents localized heating and suppresses unwanted side reactions.

• Stir the mixture at -78 °C for 1 hour to ensure complete metalation.

Step 2: Nucleophilic Substitution (Alkylation) 6. To the cold lithium acetylide solution, add anhydrous DMPU (2.56 g, 20.0 mmol) dropwise. Stir for 15 minutes. 7. Dissolve methyl 5-bromopentanoate (1.95 g, 10.0 mmol) in a minimal volume of anhydrous THF (5 mL) and transfer it to the addition funnel. 8. Add the electrophile solution dropwise to the reaction mixture at -78 °C. 9. Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature (20-25 °C). Stir for 14 hours under an argon atmosphere. Causality: The SN​2 reaction kinetics are exceptionally slow at -78 °C; warming is required to overcome the activation energy barrier for the displacement of the bromide [1].

Step 3: Quenching and Workup 10. Cool the reaction flask to 0 °C in an ice bath. 11. Carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride ( NH4​Cl ) solution (20 mL). 12. Transfer the biphasic mixture to a separatory funnel and extract the aqueous layer with diethyl ether ( Et2​O ) (3 × 30 mL). 13. Wash the combined organic layers with water (3 × 30 mL) to effectively remove the highly water-soluble DMPU, followed by a final wash with brine (30 mL). 14. Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator.

Step 4: Purification 15. Purify the crude pale-yellow oil via flash column chromatography on silica gel, using a gradient eluent system of hexanes/ethyl acetate (98:2 to 95:5). 16. Pool the product-containing fractions (monitor via TLC, Rf​≈0.6 in 90:10 Hexanes/EtOAc, visualized with KMnO4​ stain) and concentrate to afford methyl dodec-6-ynoate as a colorless oil. Expected yield: 75-85%.

Reaction Analytics & Validation

To ensure the protocol is a self-validating system, the isolated product must be analytically characterized. The disappearance of the terminal alkyne C-H stretch (~3300 cm−1 ) in IR spectroscopy and the terminal alkyne proton (~1.9 ppm) in 1H NMR are primary indicators of success [3].

Table 2: Analytical Characterization Data

Technique	Expected Spectral Data
1 H NMR (400 MHz, CDCl3​ )	δ 3.67 (s, 3H, - OCH3​ ), 2.33 (t, J = 7.4 Hz, 2H, - CH2​CO ), 2.15 (m, 4H, - CH2​ -C ≡ C- CH2​ -), 1.68 (m, 2H), 1.50 (m, 4H), 1.32 (m, 4H), 0.89 (t, J = 7.0 Hz, 3H, - CH3​ ).
13 C NMR (101 MHz, CDCl3​ )	δ 174.1 (C=O), 80.5 (C ≡ C), 79.8 (C ≡ C), 51.5 (- OCH3​ ), 33.8, 31.1, 28.8, 28.3, 24.1, 22.2, 18.7, 18.4, 14.0.
IR (neat)	2930, 2860 (C-H stretch), 1740 (C=O stretch), 1460, 1435, 1170 cm−1 .
HRMS (ESI)	Calcd for C13​H22​O2​ [M+H]+ : 211.1693, Found: 211.1698.

Safety, Hazards, and Troubleshooting

• n -Butyllithium: Highly pyrophoric and reacts violently with water. Must be handled strictly under an inert atmosphere (Argon/Nitrogen) using proper syringe/cannula techniques.

• DMPU: While significantly safer than HMPA, it is a suspected reproductive toxin and irritant. Handle inside a certified fume hood with appropriate PPE (nitrile gloves, lab coat, safety goggles).

• Troubleshooting (Low Yield): If unreacted methyl 5-bromopentanoate is recovered, ensure the DMPU and THF are strictly anhydrous. Trace moisture will protonate the lithium acetylide back to 1-heptyne, killing the nucleophile before the alkylation step can occur.

References

• BenchChem. "4-Dodecyne | 22058-01-1: Alkylation of Terminal Alkynes." BenchChem Application Notes.
• ResearchGate. "Alkylation of 1-alkynes in THF." ResearchGate Publications.
• National Institutes of Health (NIH). "Succinct synthesis of saturated hydroxy fatty acids and in vitro evaluation of all hydroxylauric acids on FFA1, FFA4 and GPR84." PMC.

Application Note: GC-MS Method Development and Validation for the Quantification of Methyl Dodec-6-ynoate

Contextualizing the Analyte: The Challenge of Alkynoic FAMEs

Methyl dodec-6-ynoate (CAS: 59303-51-4) is a specialized alkynoic fatty acid methyl ester (FAME) synthesized via the esterification of dodec-6-ynoic acid with methanol[1]. It serves as a critical intermediate in synthetic chemistry, pheromone research, and targeted lipidomics. Unlike standard saturated or olefinic FAMEs, the presence of an internal alkyne at the C6 position alters the molecule's thermodynamic stability, chromatographic partitioning, and electron ionization (EI) fragmentation pathways.

Developing a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for this compound requires moving beyond generic lipid profiling methods to address trace-level quantification, matrix interference, and the specific mass spectral signature of the triple bond.

Mechanistic Rationale for Method Design

Chromatographic Resolution: The "Why" Behind Column Selection

Fatty acid analysis historically relies on highly polar columns (e.g., DB-WAX or cyanopropyl phases) to resolve cis and trans geometric isomers of alkenes[2]. However, the linear, rigid geometry of the internal alkyne in methyl dodec-6-ynoate eliminates the complexity of cis/trans isomerism. Therefore, a mid-polar DB-5MS (5% phenyl-methylpolysiloxane) column is the optimal choice. The DB-5MS phase offers superior thermal stability, significantly lower column bleed at high temperatures (up to 325°C), and enhanced signal-to-noise (S/N) ratios for trace MS detection compared to polar alternatives[3].

Ionization Strategy: EI vs. CI

Because of the presence of carboxyl groups, free fatty acids are difficult to measure directly, necessitating their analysis as FAMEs[4]. Under standard 70 eV Electron Ionization (EI), FAMEs tend to fragment extensively. The molecular ion ( M+ at m/z 210 for methyl dodec-6-ynoate) is often weak. The dominant fragmentation is driven by the McLafferty rearrangement , yielding a characteristic base peak at m/z 74.

While Positive Chemical Ionization (PCI) can be used to preserve the protonated molecular ion and improve mass separation[4], EI combined with Selected Ion Monitoring (SIM) provides the most accessible, highly sensitive, and reproducible approach for routine laboratory quantification.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It mandates the use of an internal standard (IS) to correct for extraction losses and matrix effects, alongside rigorous System Suitability Tests (SST).

Step-by-Step Sample Preparation and Extraction

This liquid-liquid extraction (LLE) protocol is optimized for isolating methyl dodec-6-ynoate from aqueous biological or synthetic matrices.

• Aliquot & IS Addition: Transfer 100 µL of the liquid sample matrix into a 2 mL glass centrifuge tube. Immediately spike with 10 µL of the Internal Standard solution (Methyl undecanoate, C11:0 FAME, 50 µg/mL in hexane).

  • Causality: Adding the IS before any solvent interaction ensures that any volumetric losses during extraction apply equally to the analyte and the IS, preserving the quantitative ratio.

• Solvent Partitioning: Add 500 µL of LC-MS grade hexane and 500 µL of HPLC-grade water. Vortex vigorously for 2 minutes.

  • Causality: Hexane selectively partitions the non-polar FAMEs while precipitating polar matrix proteins and salts into the aqueous phase[5].

• Phase Separation: Centrifuge the mixture at 10,000 × g for 5 minutes at 4°C to break any emulsions and yield a sharp phase boundary.

• Recovery: Carefully aspirate 400 µL of the upper organic (hexane) layer and transfer it to an autosampler vial equipped with a 250 µL glass insert.

• System Suitability Test (SST): Prior to batch analysis, inject a pure hexane blank to verify the absence of carryover, followed by a mid-tier calibration standard. The analytical run may only proceed if the S/N ratio for the m/z 210 qualifier ion is >10.

Fig 1: Self-validating extraction and analytical workflow for methyl dodec-6-ynoate.

Instrumental Acquisition Parameters

The following parameters are optimized to bypass solvent interference rapidly while providing high-resolution separation in the lipid elution window[3].

Table 1: Optimized GC-MS Parameters for Alkynoic FAMEs

Parameter	Setting / Value	Mechanistic Rationale
GC Column	DB-5MS (30 m × 0.25 mm, 0.25 µm)	Low bleed phase enhances MS sensitivity; sufficient for alkyne resolution[3].
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains uniform linear velocity during aggressive oven temperature ramping[5].
Injection	1 µL, Splitless mode (250 °C)	Maximizes transfer of trace analytes onto the column head.
Oven Program	50°C (4 min) → 30°C/min to 160°C → 10°C/min to 240°C → 5°C/min to 300°C	Rapid initial ramp bypasses the hexane solvent front; slow mid-ramp resolves closely eluting matrix lipids[3].
Transfer Line	280 °C	Prevents cold spots and condensation of high-boiling compounds.
Ion Source	Electron Ionization (EI), 70 eV, 230 °C	Standardizes fragmentation energy; 230°C prevents source contamination from heavy matrix lipids.
MS Mode	SIM (m/z 74, 179, 210)	m/z 74 (Quantifier); m/z 179 and 210 (Qualifiers for structural confirmation).

Data Processing & Fragmentation Pathways

Accurate quantification relies on understanding the EI fragmentation of methyl dodec-6-ynoate. The molecular ion ( M+ ) has a mass of 210 Da. The loss of the methoxy group ( −OCH3​ , 31 Da) yields a diagnostic qualifier ion at m/z 179. The base peak at m/z 74 ( C3​H6​O2+​ ) is generated via the McLafferty rearrangement, a highly favored pathway for methyl esters containing a γ -hydrogen.

Fig 2: Primary EI-MS fragmentation pathways for methyl dodec-6-ynoate.

Validation Framework

To ensure continuous data integrity, the analytical batch must adhere to the validation thresholds outlined below. If any metric fails, the corresponding corrective action must be executed before reporting data.

Table 2: System Suitability and Validation Criteria

Metric	Acceptance Criterion	Corrective Action if Failed
Retention Time (RT) Drift	± 0.05 min relative to standard	Perform column maintenance (trim guard column) or leak check.
Limit of Detection (LOD)	S/N > 3:1 for m/z 210	Clean MS ion source; verify autosampler injection volume.
Linearity ( R2 )	> 0.995 (Range: 1 - 1000 ng/mL)	Re-prepare calibration curve; check for detector saturation.
IS Recovery	80% - 120%	Evaluate matrix suppression; consider transitioning to a deuterated IS or utilizing in-situ derivatization with CD3​OD [6].

References

• EvitaChem.Buy Methyl dodec-6-ynoate (EVT-14741644) | 59303-51-4. EvitaChem Catalog.
• Kyushu University.Determination of fatty acid methyl esters by two-color two-photon resonance-enhanced femtosecond ionization mass spectrometry.
• LCGC International.Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS.
• Shimadzu.Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source.
• International Olive Council.DETERMINATION OF FATTY ACID METHYL ESTERS BY GAS CHROMATOGRAPHY. COI/T.20/Doc. No 33.

Sources

• 1. evitachem.com [evitachem.com]
• 2. gcms.cz [gcms.cz]
• 3. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 4. shimadzu.com [shimadzu.com]
• 5. internationaloliveoil.org [internationaloliveoil.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Application Note: Catalytic Partial Hydrogenation Protocols for Methyl Dodec-6-ynoate

Strategic Overview

Methyl dodec-6-ynoate is a highly valued internal alkyne intermediate utilized extensively in the synthesis of stereodefined fatty acids, insect pheromones, and specialized lipid nanoparticles (LNPs). The selective semi-hydrogenation of its internal C≡C bond to a C=C bond is a critical, yet challenging, transformation. Because the fully saturated alkane is the thermodynamic sink of hydrogenation, and the (E)-alkene is thermodynamically more stable than the (Z)-alkene, stringent kinetic control is required to prevent over-reduction and undesired isomerization.

This application note provides field-proven, self-validating protocols for the stereodivergent semi-hydrogenation of methyl dodec-6-ynoate, detailing the mechanistic causality behind catalyst selection to ensure reproducible, high-yield synthesis of both (Z)- and (E)-alkenes.

Mechanistic Causality & Catalyst Design

Kinetic Control via the Lindlar Catalyst (Z-Selective)

The Lindlar catalyst (5% Pd on CaCO₃, poisoned with lead acetate) remains the gold standard for (Z)-selective semi-hydrogenation (1)[1]. The high stereoselectivity is governed by two distinct poisoning mechanisms:

• Physical & Electronic Poisoning (Pb): Lead physically blocks contiguous palladium active sites and electronically modifies the Pd surface, significantly reducing the catalyst's ability to activate the resulting alkene for further reduction.

• Site-Specific Blocking (Quinoline): The addition of quinoline is critical. It acts as a basic ligand that selectively binds to the most active, defect-rich sites on the Pd surface. This prevents the newly formed (Z)-alkene from re-coordinating to the metal, thereby shutting down the pathway for (Z)-to-(E) isomerization and over-reduction (2)[2]. The reaction proceeds strictly via a concerted syn-addition of hydrogen.

Thermodynamic Control via Stereodivergent Ni-Catalysis (E-Selective)

While classical Birch reductions (Na/liq. NH₃) yield (E)-alkenes via single-electron transfer, they are harsh and often incompatible with reducible functional groups like the methyl ester in methyl dodec-6-ynoate. Modern stereodivergent protocols utilize non-noble metals, such as Ni(NO₃)₂·6H₂O combined with multidentate phosphine ligands (e.g., tetraphos), to achieve highly (E)-selective transfer hydrogenation (3)[3]. The multidentate ligand creates a sterically constrained environment that favors the thermodynamic (E)-alkene intermediate before reductive elimination, utilizing formic acid as a mild hydrogen donor.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying the optimized protocols to methyl dodec-6-ynoate.

Parameter	Protocol A (Z-Selective)	Protocol B (E-Selective)
Catalyst System	5% Pd/CaCO₃ (Pb poisoned)	Ni(NO₃)₂·6H₂O + Tetraphos
Hydrogen Source	H₂ Gas (1 atm)	HCOOH / Zn (Transfer)
Critical Additive	Quinoline (0.2 equiv)	None
Solvent	Hexane or EtOAc	THF / Water (4:1)
Temp / Time	25 °C / 1.5 - 2 h	60 °C / 12 h
Conversion	> 99%	> 95%
Stereoselectivity	> 95% (Z)	> 95% (E)
Isolated Yield	92 - 95%	85 - 88%

Experimental Protocols

Protocol A: Z-Selective Semi-Hydrogenation (Lindlar Protocol)

Objective: Synthesis of methyl (Z)-dodec-6-enoate via syn-addition.

Materials:

• Methyl dodec-6-ynoate (10.0 mmol, 2.10 g)

• Lindlar Catalyst (5% Pd/CaCO₃, Pb poisoned) (0.05 mmol Pd, 106 mg, 0.5 mol%)

• Synthetic grade Quinoline (2.0 mmol, 258 mg, 0.2 equiv)

• Hexane or Ethyl Acetate (anhydrous, 25 mL)

• Hydrogen gas (balloon)

Step-by-Step Procedure:

• System Preparation: To an oven-dried 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add the Lindlar catalyst and the anhydrous solvent.

• Substrate & Poison Addition: Add methyl dodec-6-ynoate and quinoline to the suspension.

  • Expert Insight: Adding quinoline before H₂ introduction is a critical causality step; it ensures the hyper-active Pd defect sites are blocked prior to substrate activation, preventing initial flash over-reduction (4)[4].

• Degassing: Seal the flask with a rubber septum. Evacuate the flask under mild vacuum and backfill with argon (repeat 3 times). Evacuate once more and backfill with H₂ gas from a balloon.

• Reaction Execution: Stir the mixture vigorously (800 rpm) at 25 °C under 1 atm of H₂. Monitor the reaction strictly via GC-FID or TLC (Hexane:EtOAc 9:1).

  • Self-Validation Checkpoint: The reaction must be stopped immediately upon consumption of the alkyne (typically 1.5 - 2 hours). Prolonged exposure to H₂ will lead to slow background (Z)-to-(E) isomerization.

• Filtration: Filter the reaction mixture through a short pad of Celite to remove the heterogeneous catalyst. Wash the Celite pad with 15 mL of EtOAc.

• Quinoline Removal & Workup: Transfer the filtrate to a separatory funnel. Wash with cold 1M HCl (2 × 15 mL) to protonate and extract the quinoline into the aqueous layer. Wash the organic layer with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield pure methyl (Z)-dodec-6-enoate.

Protocol B: E-Selective Transfer Hydrogenation (Ni-Catalyzed)

Objective: Synthesis of methyl (E)-dodec-6-enoate via thermodynamic control.

Materials:

• Methyl dodec-6-ynoate (5.0 mmol, 1.05 g)

• Ni(NO₃)₂·6H₂O (0.25 mmol, 5 mol%)

• Tetraphos ligand (0.25 mmol, 5 mol%)

• Zinc dust (15.0 mmol, 3.0 equiv)

• Formic acid (15.0 mmol, 3.0 equiv)

• THF/H₂O (4:1 v/v, 20 mL)

Step-by-Step Procedure:

• Catalyst Pre-formation: In an argon-filled glovebox or under standard Schlenk conditions, dissolve Ni(NO₃)₂·6H₂O and the tetraphos ligand in 10 mL of THF. Stir for 30 minutes at room temperature to ensure complete complexation.

• Reagent Assembly: Add the zinc dust and methyl dodec-6-ynoate to the catalyst solution. Add 4 mL of deionized water.

• Hydrogen Donor Addition: Slowly add formic acid dropwise over 5 minutes.

  • Expert Insight: Formic acid acts as the in situ hydrogen donor, while Zn facilitates the reduction of the Ni(II) pre-catalyst to the catalytically active Ni(0) species.

• Reaction Execution: Heat the mixture to 60 °C and stir for 12 hours. Monitor conversion and (E)/(Z) ratio via GC-MS.

• Workup: Cool to room temperature, dilute with diethyl ether (30 mL), and filter through Celite. Wash the organic layer with saturated NaHCO₃ (20 mL) to neutralize residual acid, dry over MgSO₄, and concentrate. Purify via silica gel chromatography to isolate methyl (E)-dodec-6-enoate.

Visualizations

Stereodivergent catalytic pathways for the partial hydrogenation of methyl dodec-6-ynoate.

Mechanistic sequence of syn-addition on the Lindlar catalyst surface.

References

• Title: Partial Reduction of Alkynes With Lindlar's Catalyst | Source: Master Organic Chemistry | URL: 1

• Title: Synthesis of Alkenes via Hydrogenation of Alkynes and Allenes | Source: ResearchGate | URL: 3

• Title: Efficient and Selective Formation of Macrocyclic Disubstituted Z Alkenes by Ring-Closing Metathesis | Source: PMC | URL: 2

• Title: Designing a Green Replacement for the Lindlar Catalyst for Alkyne Semi-hydrogenation | Source: ACS Publications | URL: 4

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Ruthenium-Catalyzed Oxidative Cleavage of Methyl Dodec-6-ynoate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Strategic Context

The oxidative cleavage of internal alkynes to carboxylic acids is a critical late-stage functionalization strategy in lipid chemistry and drug development. Historically, this transformation relied on ozonolysis (which poses severe explosive hazards and requires specialized equipment) or permanganate oxidation (which often leads to over-oxidation and poor functional group tolerance)[1].

This application note details a highly efficient, mild, and scalable methodology for the oxidative cleavage of methyl dodec-6-ynoate into two distinct value-added products: hexanoic acid and monomethyl adipate . By utilizing a RuO2​ /Oxone/ NaHCO3​ catalytic system within a carefully engineered biphasic solvent mixture, this protocol ensures quantitative cleavage while strictly preserving the sensitive methyl ester moiety[2][3].

Mechanistic Principles & Causality (E-E-A-T)

To successfully execute and scale this reaction, one must understand the precise causality behind the reagent selection. This is not a simple oxidation; it is a multi-step tandem catalytic cycle[2][4].

• Active Catalyst Generation ( RuO4​ ): Ruthenium dioxide ( RuO2​ ) is utilized as a precatalyst rather than RuCl3​ . This deliberate choice prevents the introduction of chloride ions, which can participate in unwanted halogenation side-reactions under strongly oxidizing conditions. Oxone oxidizes RuO2​ in situ to the highly electrophilic ruthenium tetroxide ( RuO4​ ), which attacks the alkyne to form an α -diketone intermediate[2].

• The Dual Role of Oxone: Oxone (potassium peroxymonosulfate) acts as the terminal oxidant. It serves two purposes: (1) reoxidizing the reduced ruthenium species to close the catalytic cycle, and (2) driving a Baeyer-Villiger-type oxidation of the α -diketone intermediate into an acid anhydride[2].

• Solvent Engineering (Replacing CCl4​ ): The classic Sharpless oxidation relies on highly toxic carbon tetrachloride. This protocol replaces CCl4​ with Ethyl Acetate (EtOAc)[1]. Methyl dodec-6-ynoate is highly lipophilic; EtOAc acts as the organic phase carrier, ensuring the substrate remains solubilized and accessible at the biphasic interface without environmental hazards.

• Ester Preservation via Buffering: Oxone is highly acidic (containing KHSO4​ ). Without intervention, the acidic environment would rapidly hydrolyze the substrate's methyl ester. The addition of an 8-fold excess of NaHCO3​ creates a self-regulating buffer, maintaining a neutral pH and ensuring the exclusive formation of monomethyl adipate rather than adipic acid[3].

Figure 1: Mechanistic pathway of the Ru-catalyzed oxidative cleavage of methyl dodec-6-ynoate.

Quantitative Data & Reagent Stoichiometry

The following tables outline the precise stoichiometry required for a standard 1.0 mmol scale reaction.

Table 1: Reagent Stoichiometry

Reagent	Role	MW ( g/mol )	Equivalents	Amount
Methyl dodec-6-ynoate	Substrate	210.31	1.0	210.3 mg
RuO2​⋅xH2​O	Precatalyst	133.07	0.05 (5 mol%)	6.65 mg
Oxone (Triple Salt)	Terminal Oxidant	614.70	4.0	2.46 g
NaHCO3​	Buffer	84.01	8.0	672.1 mg
CH3​CN/H2​O/EtOAc	Solvent System	N/A	15 : 10 : 3 (v/v)	28.0 mL total

Table 2: Expected Product Profile

Product	Structure	MW ( g/mol )	Theoretical Yield	Characteristics
Hexanoic Acid	CH3​(CH2​)4​COOH	116.16	1.0 mmol (116.2 mg)	Volatile, lipophilic liquid.
Monomethyl Adipate	CH3​OOC(CH2​)4​COOH	160.17	1.0 mmol (160.2 mg)	Viscous liquid, polar.

Experimental Protocol

This protocol is designed as a self-validating system . Visual and chemical checkpoints are embedded to ensure process integrity.

Figure 2: Step-by-step experimental workflow for the oxidative cleavage reaction.

Step-by-Step Methodology

Step 1: System Initialization

• Equip a 100 mL round-bottom flask with a magnetic stir bar.

• Add CH3​CN (15 mL), deionized H2​O (10 mL), and EtOAc (3 mL).

• Causality Check: The biphasic nature of the solvent is normal. Vigorous stirring will be required to maintain an emulsion.

Step 2: Substrate and Catalyst Loading

• Add methyl dodec-6-ynoate (210.3 mg, 1.0 mmol) to the solvent mixture.

• Add NaHCO3​ (672.1 mg, 8.0 mmol) and stir for 2 minutes to ensure suspension.

• Add RuO2​⋅xH2​O (6.65 mg, 0.05 mmol).

• Self-Validation: The mixture will appear as a black/dark-grey suspension due to the insoluble RuO2​ .

Step 3: Oxidant Introduction

• Begin vigorous stirring (800-1000 RPM).

• Add Oxone (2.46 g, 4.0 mmol) in four equal portions over 10 minutes.

• Self-Validation: The color of the reaction will transition from black to a distinct yellow/green-yellow tint . This color change is the definitive visual proof that RuO2​ has been successfully oxidized to the active RuO4​ species.

Step 4: Reaction Monitoring

• Allow the reaction to stir at room temperature ( 20−25∘C ) for 12 to 24 hours.

• Monitor via TLC (Hexanes:EtOAc 8:2, visualized with KMnO4​ stain).

• Self-Validation: The non-polar alkyne spot ( Rf​≈0.7 ) will completely disappear, replaced by baseline material (the highly polar carboxylic acids).

Step 5: Quenching and Workup

• Once TLC confirms consumption of the starting material, add 20 mL of deionized H2​O to dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract with EtOAc ( 3×20 mL).

• Combine the organic layers. Note: The organic layer contains the desired acids, while the aqueous layer contains the spent ruthenium and sulfate salts.

Step 6: Isolation via Acid-Base Extraction

• Extract the combined EtOAc layer with saturated aqueous NaHCO3​ ( 3×15 mL).

• Causality Check: The carboxylic acid products will deprotonate and migrate into the aqueous layer, leaving any unreacted starting material or neutral impurities in the EtOAc layer. Discard the EtOAc layer.

• Carefully acidify the combined aqueous layers with 2M HCl until the pH reaches 1-2.

• Self-Validation: The aqueous layer will turn cloudy as the hexanoic acid and monomethyl adipate protonate and oil out of solution.

• Extract the acidic aqueous layer with fresh EtOAc ( 3×20 mL).

• Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a clean mixture of hexanoic acid and monomethyl adipate.

Analytical Characterization

To verify the structural integrity of the products (specifically ensuring the methyl ester was not hydrolyzed), perform 1H and 13C NMR on the isolated mixture:

• Verification of Cleavage ( 13C NMR): The characteristic internal alkyne carbons (typically found at δ 78-82 ppm) must be completely absent. Two new carbonyl signals will appear at δ ~178-180 ppm (carboxylic acids).

• Verification of Ester Preservation ( 1H NMR): A sharp, distinct singlet integrating to 3 protons must be present at δ ~3.67 ppm. This confirms the survival of the −OCH3​ group of the monomethyl adipate.

• Verification of Hexanoic Acid ( 1H NMR): A distinct triplet integrating to 3 protons at δ ~0.90 ppm confirms the terminal methyl group of the hexanoic acid aliphatic chain.

References

• Yang, D., Chen, F., Dong, Z.-M., & Zhang, D.-W. (2004). Ruthenium-Catalyzed Oxidative Cleavage of Alkynes to Carboxylic Acids. The Journal of Organic Chemistry, 69(6), 209-212. URL:[Link]

• Griffith, W. P., & Ley, S. V. (1990). Ruthenium tetroxide and other ruthenium compounds. Comprehensive Organic Synthesis, 7, 605-638. URL:[Link]

• National Institutes of Health. (2004). Ruthenium-catalyzed oxidative cleavage of alkynes to carboxylic acids - PubMed. PubMed. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Ruthenium-catalyzed oxidative cleavage of alkynes to carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl Dodec-6-ynoate

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter bottlenecks when scaling up aliphatic chain couplings.

The synthesis of1[1]—a critical intermediate for complex lipids, pheromone mimics[2], and biologically active C12-aliphatic compounds[3]—presents unique chemoselectivity and yield optimization challenges. Direct alkylation of an ester-bearing electrophile with a lithium acetylide often fails due to competing side reactions. To guarantee high yields and absolute chemoselectivity, we strongly recommend a four-step, self-validating sequence: THP-protected alkylation → Deprotection → Jones Oxidation → Scavenger-driven Esterification .

Below is our comprehensive troubleshooting guide, complete with mechanistic rationales, quantitative benchmarks, and validated protocols.

Synthetic Workflow Visualization

Fig 1. Optimized multi-step synthetic workflow for methyl dodec-6-ynoate.

Troubleshooting FAQs

Phase 1: Acetylide Alkylation (The Critical C-C Bond Formation)

Q: Why is my alkylation yield stuck below 40% despite using excess 1-heptyne and extended reaction times? A: This is a classic solvent-effect issue. In pure THF, lithium acetylides exist as tight, unreactive tetrameric or hexameric aggregates. The Causality: These aggregates severely reduce the nucleophilicity of the acetylide carbon. The Solution: You must add a highly polar, aprotic co-solvent like DMPU (N,N'-dimethylpropyleneurea)[4]. DMPU strongly coordinates to the lithium cations, breaking the aggregates into highly reactive monomeric or dimeric species. This dramatically accelerates the SN​2 attack on the primary bromide, pushing yields above 85%.

Q: I observe significant formation of a ketone byproduct instead of the alkylated product when using methyl 5-bromopentanoate directly. How can I prevent this? A: Lithium acetylides are potent nucleophiles that will readily attack the ester carbonyl via nucleophilic acyl substitution, forming an alkynyl ketone before the SN​2 displacement can occur. The Self-Validating Workaround: You must decouple the C-C bond formation from the ester moiety. By replacing the ester with a THP-protected alcohol (2-(5-bromopentyloxy)tetrahydro-2H-pyran), the electrophile contains only one reactive site (the C-Br bond). The THP acetal is completely inert to strong bases, ensuring 100% chemoselectivity.

Phase 2: Oxidation & Esterification

Q: During the Jones oxidation of dodec-6-yn-1-ol, I am detecting chain cleavage products like hexanoic acid. What is causing this? A: You are observing over-oxidation. While internal alkynes are generally stable to Jones reagent, localized exotherms or excess oxidant can lead to the hydration of the triple bond into a ketone, which is subsequently cleaved by chromic acid. The Self-Validating Protocol: Strict temperature control (0–5 °C) is mandatory. Furthermore, immediately upon completion of the reaction (monitored by TLC), quench the mixture with isopropanol. Isopropanol rapidly consumes any excess CrVI , reducing it to inert Cr3+ (indicated by a color change from orange to green), effectively halting all oxidative processes before cleavage can occur.

Q: How can I drive the final esterification of dodec-6-ynoic acid to >95% yield without resorting to toxic and explosive diazomethane? A: Fischer esterification is an equilibrium process governed by Le Chatelier's principle. The Causality: Water is a byproduct; if it is not removed, the reaction stalls. The Solution: Use trimethyl orthoformate (TMOF) as a chemical water scavenger. TMOF reacts irreversibly with the byproduct water to form methyl formate and two equivalents of methanol ( HC(OMe)3​+H2​O→HCO2​Me+2MeOH ). Because the byproduct of the scavenger (methanol) is also your reactant, this creates a self-validating system that continuously pushes the equilibrium to completion without introducing foreign contaminants.

Quantitative Data Summary

Reaction Phase	Reagent / Additive	Mechanistic Role	Optimal Temp	Expected Yield
1. Acetylide Formation	n-Butyllithium (2.5 M)	Terminal alkyne deprotonation	-78 °C to 0 °C	>98% (Conversion)
2. SN​2 Alkylation	DMPU (2.0 equiv)	Li+ coordination / De-aggregation	20 °C	85–92%
3. THP Deprotection	p-TsOH (0.1 equiv)	Acetal hydrolysis catalysis	20 °C	94–96%
4. Jones Oxidation	CrO3​ / H2​SO4​	Primary alcohol oxidation	0 °C to 5 °C	75–80%
5. Esterification	Trimethyl orthoformate	Chemical water scavenging	65 °C (Reflux)	>95%

Detailed Experimental Protocols

Step 1: Synthesis of 1-(THP-oxy)dodec-6-yne (Alkylation)

• Flame-dry a 500 mL 3-neck flask under argon. Add 1-heptyne (50 mmol) and anhydrous THF (100 mL).

• Cool the solution to -78 °C. Add n-BuLi (52 mmol, 2.5 M in hexanes) dropwise over 30 min. Stir for 1 hour to ensure complete deprotonation.

• Add anhydrous DMPU (100 mmol) dropwise. Stir for 15 min to de-aggregate the lithium acetylide.

• Add 2-(5-bromopentyloxy)tetrahydro-2H-pyran (45 mmol) dissolved in THF (20 mL) dropwise.

• Remove the cooling bath, allow the reaction to warm to room temperature, and stir for 16 hours.

• Quench with saturated aqueous NH4​Cl (50 mL), extract with diethyl ether (3 × 50 mL), wash with brine, dry over anhydrous MgSO4​ , and concentrate in vacuo.

Step 2: Deprotection to Dodec-6-yn-1-ol

• Dissolve the crude 1-(THP-oxy)dodec-6-yne in methanol (150 mL).

• Add p-toluenesulfonic acid monohydrate (4.5 mmol). Stir at room temperature for 4 hours.

• Neutralize the acid by adding solid NaHCO3​ (10 mmol). Filter the suspension and concentrate the filtrate.

• Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate) to yield pure dodec-6-yn-1-ol.

Step 3: Jones Oxidation to Dodec-6-ynoic Acid

• Dissolve dodec-6-yn-1-ol (30 mmol) in reagent-grade acetone (100 mL). Cool strictly to 0 °C in an ice-water bath.

• Slowly add freshly prepared Jones reagent (2.5 M CrO3​ in aqueous H2​SO4​ ) dropwise until a persistent orange-red color remains (approx. 35 mmol). Maintain the internal temperature below 5 °C at all times.

• Stir for 30 min at 0 °C.

• Critical Quench: Add isopropanol (5 mL) dropwise until the solution turns opaque green, indicating complete destruction of excess CrVI .

• Dilute with water (100 mL), extract with ethyl acetate (3 × 50 mL), wash with brine, dry over MgSO4​ , and concentrate to yield crude dodec-6-ynoic acid.

Step 4: Scavenger-Driven Esterification to Methyl Dodec-6-ynoate

• Dissolve the crude dodec-6-ynoic acid in anhydrous methanol (100 mL).

• Add concentrated H2​SO4​ (1 mL) as a catalyst, followed by trimethyl orthoformate (45 mmol) as the water scavenger.

• Reflux the mixture at 65 °C for 12 hours under an inert atmosphere.

• Cool to room temperature, concentrate in vacuo to remove excess methanol, and dilute the residue with diethyl ether (100 mL).

• Wash sequentially with saturated aqueous NaHCO3​ (2 × 50 mL) and brine (50 mL). Dry over MgSO4​ and evaporate to yield highly pure methyl dodec-6-ynoate[1].

References

• [1] EvitaChem. "2-Amino-5-(4-fluorophenyl)-4-phenylthiophene-3-carboxamide - EvitaChem (Methyl dodec-6-ynoate CAS 59303-51-4)." EvitaChem Catalog. 1

• [4] ACS Publications. "Synthesis of Enantiomerically Pure (8S,9S,10R,6Z)-Trihydroxyoctadec-6-enoic Acid." The Journal of Organic Chemistry. 4

• [3] NIH PMC. "Whole-cell one-pot biosynthesis of dodecanedioic acid from renewable linoleic acid." National Institutes of Health.3

• [2] RSC Publishing. "Access to 2,4-Dien-6-ynoic Acid Esters Using Selenium Chemistry. Formal Synthesis of Z,Z-Dodeca-3,6-dien-1-ol." Royal Society of Chemistry.2

Sources

• 1. evitachem.com [evitachem.com]
• 2. Access to 2,4-Dien-6-ynoic Acid Esters Using Selenium Chemistry. Formal Synthesis of Z , Z -Dodeca-3,6-dien-1-ol (Trail Pheromone Mimic of the Subterr ... - Journal of Chemical Research, Synopses (RSC Publishing) DOI:10.1039/A802761G [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Catalyst Deactivation in Methyl Dodec-6-ynoate Reduction

Welcome to the Technical Support Center for alkyne semi-reduction. The semi-reduction of internal alkynes, such as methyl dodec-6-ynoate, to their corresponding cis-alkenes (methyl Z-dodec-6-enoate) is a notoriously sensitive transformation. Catalyst deactivation, loss of stereoselectivity, and over-reduction are common bottlenecks.

This guide provides drug development professionals and synthetic chemists with causality-driven diagnostics, self-validating protocols, and alternative mechanistic workflows to ensure reproducible scale-up.

Diagnostic Workflows for Catalyst Failure

When a reduction stalls, it is critical to logically isolate whether the failure stems from the catalyst matrix or substrate-borne impurities.

Diagnostic workflow for differentiating substrate poisoning from catalyst over-poisoning.

Troubleshooting & FAQs

Q1: Why does the reduction of methyl dodec-6-ynoate stall at 40-50% conversion when using Lindlar's catalyst? A1: Stalling is typically caused by one of two factors: substrate-borne catalyst poisons or excessive exogenous poisoning. Methyl dodec-6-ynoate is frequently synthesized via the alkylation of 1-heptyne with methyl 5-bromopentanoate. Trace unreacted alkyl bromides or sulfur impurities strongly coordinate to the palladium surface, permanently deactivating the active sites. Alternatively, if you are adding quinoline to suppress over-reduction, an excess will competitively bind all available Pd sites, halting the reaction entirely[1]. Causality & Self-Validation: To distinguish between these causes, perform a control reaction using unpoisoned 10% Pd/C (See Protocol A). If the Pd/C reaction also stalls, your substrate contains permanent poisons and requires silica gel filtration. If the Pd/C reaction proceeds rapidly to the alkane, your substrate is clean, but your Lindlar catalyst is over-poisoned[2].

Q2: I am achieving full conversion, but I see 10-15% over-reduction to the alkane (methyl dodecanoate). How do I restore catalyst selectivity? A2: Over-reduction occurs when the catalyst surface is insufficiently deactivated, allowing the newly formed cis-alkene to re-adsorb and undergo a second hydrogenation step[3]. Lindlar's catalyst relies on lead acetate (Pb(OAc)₂) and an amine (quinoline) to attenuate the Pd surface[1]. Quinoline exists in a dynamic equilibrium with the catalyst surface; at higher temperatures or lower concentrations, it desorbs, exposing hyperactive Pd sites[2]. Solution: Add 0.1–0.2 equivalents of quinoline relative to the substrate and ensure the reaction temperature is strictly maintained between 0 °C and 25 °C.

Q3: Lindlar reduction is proving too variable for our scale-up. Is there a robust alternative for internal alkynes that avoids Pd-deactivation entirely? A3: Yes. Copper-catalyzed transfer semi-reduction is a highly robust alternative for internal alkynes. This method utilizes a Cu(I) precatalyst, polymethylhydrosiloxane (PMHS) as a hydride source, and an alcohol as a proton source[4]. It completely avoids the dynamic equilibrium issues of poisoned palladium, offering strict Z-selectivity without the risk of over-reduction[5].

Alternative Mechanistic Pathways: Copper Catalysis

When transitioning to a Cu-catalyzed system, understanding its specific deactivation pathway is crucial. Unlike Palladium, Copper deactivates via irreversible protonation if the wrong alcohol is used[4].

Copper-catalyzed semi-reduction cycle highlighting the acid-driven deactivation pathway.

Mechanistic Causality: In the Cu-catalyzed system, the active species is a Cu-H complex. After hydrocupration, an alkenyl-copper intermediate is formed. If the proton source is too acidic (e.g., methanol or ethanol), it prematurely protonates the intermediate or the Cu-H directly, leading to non-productive H₂ evolution and irreversible deactivation of the copper center[4]. Using a sterically hindered, less acidic alcohol like tert-amyl alcohol slows down this protonation, allowing the catalytic cycle to turn over efficiently[5].

Self-Validating Experimental Protocols

Protocol A: Self-Validating Lindlar Semi-Reduction

This protocol incorporates a mandatory micro-scale validation step to prevent wasting bulk material on a poisoned substrate.

Step 1: Micro-Scale Substrate Validation

• In a 2 mL vial, dissolve 10 mg of methyl dodec-6-ynoate in 1 mL of ethyl acetate.

• Add 1 mg of unpoisoned 10% Pd/C.

• Purge with H₂ and stir under a hydrogen balloon for 30 minutes.

• Analyze via GC-FID.

  • Validation Check: If methyl dodecanoate (alkane) is absent, your substrate contains permanent poisons (halides/sulfur). Stop and purify the substrate via silica gel chromatography before proceeding.

Step 2: Main Reaction Execution

• In a 100 mL flask, dissolve 1.0 g of purified methyl dodec-6-ynoate in 20 mL of ethyl acetate.

• Add 50 mg of Lindlar’s catalyst (5% Pd on CaCO₃, poisoned with Pb)[3].

• Add 15 mg of synthetic grade quinoline (approx. 0.15 equivalents). Do not exceed this amount to prevent catalyst stalling.

• Purge the flask with N₂, then H₂. Maintain under a balloon of H₂ at 20 °C.

• Monitor via GC-FID every 30 minutes. Quench by filtering through Celite the moment the alkyne peak disappears to prevent over-reduction.

Protocol B: Copper-Catalyzed Semi-Reduction (Scale-Up Optimized)

Use this protocol when Lindlar reductions exhibit unacceptable batch-to-batch variability[5].

Step 1: Catalyst Activation

• In a dry flask under N₂, combine Cu(OAc) (4 mol%) and tricyclohexylphosphine (PCy₃) (4 mol%) in anhydrous toluene (0.5 M relative to substrate).

• Stir for 15 minutes until a homogeneous solution forms.

Step 2: Reagent Addition & Execution

• Add methyl dodec-6-ynoate (1.0 equivalent).

• Add tert-amyl alcohol (2.0 equivalents). Crucial: Do not substitute with primary alcohols to avoid catalyst deactivation.

• Slowly add polymethylhydrosiloxane (PMHS) (2.0 equivalents) dropwise.

• Heat the reaction to 45 °C and stir for 12 hours.

Step 3: Quench and Isolation

• Cool to room temperature and carefully quench with 1M NaOH to hydrolyze siloxane byproducts.

• Extract with hexanes, dry over MgSO₄, and filter through a short pad of basic alumina. Validation Check: Alumina filtration is mandatory here, as PMHS-derived byproducts are highly mobile on silica but retained on alumina[5].

Quantitative Process Parameters

Use the following table to benchmark your reaction parameters and identify deviations that lead to deactivation or over-reduction.

Parameter	Lindlar Catalyst System	Copper-Catalyzed System
Active Catalytic Species	Pd surface (attenuated by Pb/Quinoline)	Cu-H complex
Primary Deactivation Risk	Over-poisoning (excess quinoline) or Halides	Premature protonation (acidic alcohols)
Optimal Temperature	0 °C to 25 °C	45 °C
Over-reduction Risk	High (Requires strict GC-FID monitoring)	None (Stops strictly at the alkene)
Alkene Selectivity	> 95% Z-alkene	> 99% Z-alkene
Ideal Substrate Purity	Ultra-pure (Zero trace sulfur/halides)	High tolerance to halides

References

• Partial Reduction of Alkynes With Lindlar's Catalyst - Master Organic Chemistry. Master Organic Chemistry.[Link]

• 9.5: Reduction of Alkynes - Chemistry LibreTexts. Chemistry LibreTexts.[Link]

• Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar Catalyst. OrgoSolver.[Link]

• Monophasic Catalytic System for the Selective Semireduction of Alkynes | Organic Letters. ACS Publications.[Link]

• Copper-Catalyzed Semi-Reduction of Alkynes - Organic Syntheses. Organic Syntheses.[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orgsyn.org [orgsyn.org]

preventing alkyne isomerization during methyl dodec-6-ynoate distillation

Welcome to the technical support center for the handling and purification of methyl dodec-6-ynoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical advice and troubleshooting for the critical step of distilling this internal alkyne. Our focus is to equip you with the knowledge to prevent isomerization and ensure the integrity of your compound.

Introduction: The Challenge of Alkyne Isomerization

Methyl dodec-6-ynoate, an internal alkyne, is a valuable building block in organic synthesis. However, like many alkynes, it is susceptible to isomerization, where the triple bond migrates along the carbon chain. This process can be catalyzed by acidic or basic residues and is often accelerated by heat, a necessary component of distillation. The isomerization of the 6-yne to other internal positions, or to a terminal alkyne, can compromise the yield and purity of your desired product, leading to complex purification challenges and potential failure of subsequent synthetic steps.

This guide will provide a comprehensive overview of the mechanisms of alkyne isomerization and practical, field-proven strategies to mitigate this issue during the distillation of methyl dodec-6-ynoate.

Part 1: Troubleshooting Guide

Encountering isomerization during or after the distillation of methyl dodec-6-ynoate can be a significant setback. This troubleshooting guide is designed to help you diagnose the potential causes and implement effective solutions.

Visual Troubleshooting Workflow

The following flowchart outlines a systematic approach to troubleshooting alkyne isomerization during distillation.

Caption: Troubleshooting workflow for alkyne isomerization.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of alkyne isomerization?

A1: Alkyne isomerization is typically a base-catalyzed process that proceeds through a series of equilibria involving an allene intermediate.[1][2] A base abstracts a proton from a carbon adjacent to the alkyne, forming a propargyl/allenyl anion. This anion can then be protonated at a different position, leading to the migration of the triple bond. While strong bases are known to drive the isomerization of internal alkynes to the thermodynamically less stable terminal alkynes in what is known as the "alkyne zipper reaction," even weak bases or thermally induced pathways can lead to a mixture of internal alkyne isomers.[3][4]

Q2: At what temperature should I distill methyl dodec-6-ynoate?

Q3: Can the glass surface of my distillation apparatus cause isomerization?

A3: Yes, the glass surface can play a role in isomerization, especially at elevated temperatures. The surface of borosilicate glass can have acidic or basic sites, and residual basicity from washing with detergents can catalyze isomerization.[7] It is good practice to passivate your glassware before distilling sensitive compounds.

Q4: How can I passivate my glassware to prevent surface-catalyzed isomerization?

A4: To passivate your glassware, you can perform an acid wash followed by a thorough rinsing with deionized water. A common procedure is to soak the glassware in a dilute solution of a strong acid, such as hydrochloric acid (HCl), followed by extensive rinsing with deionized water until the rinse water is neutral. Finally, the glassware should be oven-dried to remove any residual water.[8]

Q5: Are there any additives I can use to inhibit isomerization during distillation?

A5: While inhibitors are used to prevent polymerization during the distillation of monomers like acrylates, there are no well-established, universal inhibitors for alkyne isomerization during distillation that would not potentially contaminate the product or cause side reactions.[9][10] The most effective approach is to control the distillation conditions (temperature, pressure, and duration) and ensure the cleanliness and inertness of the apparatus.

Q6: What are the best types of distillation apparatus for thermally sensitive compounds like methyl dodec-6-ynoate?

A6: For thermally sensitive compounds, it is crucial to minimize the time the compound spends at high temperatures. Short-path distillation and Kugelrohr distillation are ideal for this purpose.[1][2][3]

• Short-Path Distillation: This technique involves a short distance between the evaporator and the condenser, which allows for distillation at lower temperatures and pressures with minimal sample loss.[11][12][13]

• Kugelrohr Distillation: This is a type of short-path distillation apparatus that uses a series of rotating bulbs. The rotation creates a thin film of the compound on the heated surface, which promotes rapid and gentle evaporation.[14][15]

Q7: What are some alternative purification methods if distillation consistently leads to isomerization?

A7: If distillation proves to be problematic, several non-thermal purification methods can be employed:

• Flash Chromatography: This is a rapid and efficient method for purifying organic compounds based on their polarity. For methyl dodec-6-ynoate, a non-polar solvent system, such as a gradient of ethyl acetate in hexanes on a silica gel column, would likely provide good separation from more polar or non-polar impurities.

• Crystallization: If the product is a solid at room temperature or can be induced to crystallize from a suitable solvent at low temperatures, this can be a highly effective purification technique.

Part 3: Recommended Protocols

Protocol 1: Pre-Distillation Workup

Before attempting distillation, it is crucial to remove any acidic or basic impurities from the crude methyl dodec-6-ynoate.

• Dissolve the crude product in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer sequentially with a dilute acid solution (e.g., 1% HCl), a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the solution under reduced pressure.

• It is highly recommended to analyze a small aliquot of the crude product by GC-MS or NMR to confirm the absence of isomers before proceeding with distillation.

Protocol 2: Short-Path Distillation of Methyl Dodec-6-ynoate

This protocol is designed for the purification of methyl dodec-6-ynoate while minimizing the risk of thermal isomerization.

Apparatus:

• Short-path distillation head

• Distilling flask (sized so the liquid fills it to no more than two-thirds capacity)

• Receiving flask

• Thermometer and adapter

• Vacuum source (vacuum pump capable of reaching <10 mmHg)

• Heating mantle with a stirrer

• Cold trap

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly cleaned and passivated as described in the FAQs. Assemble the short-path distillation apparatus.

• Sample Preparation: Place the pre-treated crude methyl dodec-6-ynoate into the distilling flask with a magnetic stir bar.

• System Assembly: Assemble the apparatus, ensuring all joints are well-sealed.

• Vacuum Application: Slowly apply vacuum to the system. A cold trap between the apparatus and the vacuum pump is essential to protect the pump.

• Heating: Once a stable vacuum is achieved (ideally below 10 mmHg), begin to gently heat the distilling flask while stirring.

• Distillation: Gradually increase the temperature until distillation begins. Collect any low-boiling forerun in a separate receiving flask.

• Product Collection: When the temperature at the distillation head stabilizes near the expected boiling point (around 108 °C at 10 mmHg), switch to a clean receiving flask to collect the purified methyl dodec-6-ynoate.

• Completion: Stop the distillation before the distilling flask is completely dry to prevent the concentration of high-boiling impurities.

• Cooling and Venting: Allow the apparatus to cool completely before slowly and carefully venting the system to atmospheric pressure.

Part 4: Comparison of Purification Strategies

Strategy	Principle	Advantages	Disadvantages	Best For
Short-Path/Kugelrohr Distillation	Purification based on boiling point under high vacuum with minimal residence time at high temperature.[1][11]	- Effective for removing non-volatile impurities.- Can handle larger quantities than chromatography.	- Risk of thermal isomerization if not performed carefully.- May not separate isomers with similar boiling points.	Purifying thermally sensitive compounds from non-volatile impurities.
Flash Chromatography	Separation based on polarity differences.	- Performed at room temperature, eliminating the risk of thermal isomerization.- Excellent for separating isomers with different polarities.	- Can be solvent-intensive.- May be less practical for very large quantities.	Isolating the desired product from isomers and other impurities with different polarities.
Crystallization	Purification based on differences in solubility.	- Can yield very high purity material.- Avoids thermal stress.	- Dependent on the compound's ability to form a stable crystal lattice.- Can result in lower yields.	High-purity final polishing step, especially for solid compounds.

References

• Kugelrohr - Grokipedia. (n.d.).
• Kugelrohr - Wikipedia. (n.d.).
• About J-KEM's Kugelrohr Short Path Distillation System. (n.d.).
• A Comparative Guide to the HPLC Purification of Long-Chain Esters Synthesized from Ethyl 8-bromooctano
• Combined Short-Path Distillation and Solvent-Assisted Crystallization of Beef Fatty Acid Methyl Esters. (n.d.).
• Distillation. (n.d.). Retrieved from a supplier of scientific instruments.
• Praise for the Kugelrohr. (2014, March 4). Chemtips.
• A new approach for the mitigation of 3-MCPD- and glycidyl esters in vegetable oils by use of short path distillation. (n.d.).
• Short-path distillation production method and short-path distiller for increasing unsaturated fatty acid content of vegetable oil. (n.d.).
• Step-by-Step Procedures. (2022, April 7). Chemistry LibreTexts.
• High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers. (n.d.). PMC.
• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. (n.d.).
• What is short-path distillation? (2024, October 3). EVP vacuum pump.
• A Comparative Guide to Methyl Decanoate Production from Diverse Feedstocks. (n.d.). Benchchem.
• Overview of the thermodynamic factors associated with alkyne... (n.d.).
• Vacuum distillation - Wikipedia. (n.d.).
• Short Path Molecular Distillation Equipment For Fish Oil Concentration. (n.d.).
• Chemical Properties of Dodecanoic acid, methyl ester (CAS 111-82-0). (n.d.). Cheméo.
• Methyl Decanoate | C11H22O2 | CID 8050. (n.d.). PubChem.
• Methyl decanoate CAS#: 110-42-9. (n.d.). ChemicalBook.
• Vacuum distillation process. (n.d.).
• Technical Support Center: Purification of Synthetic 2-Methyl-1-dodecanol. (2025). Benchchem.
• Boiling Point Calcul
• Controlled Selectivity through Reversible Inhibition of the Catalyst: Stereodivergent Semihydrogen
• Summary of experience in vacuum distill
• How to purify esterefication product? (2016, April 15).
• Molecular Distillation for Heat-Sensitive Compounds: Preventing Degrad
• Transformations of Alkynes under Metal-Catalyzed and Thermal Reaction Conditions. (2023, October 4).
• Isomerization of Internal Alkynes to Iridium(III) Allene Complexes via C–H Bond Activation: Expanded Substrate Scope, and Progress towards a Catalytic Methodology. (2015, November 10). PMC.
• Coating of glass substrates to prevent alkali ion diffusion into pharmaceutical solutions. (n.d.).
• Inhibition of polymerization during distillation of monomers. (n.d.).
• Best Practices for Using Glass Distillers in Chemical Laboratories. (2024, November 20).
• Alkynes. (2021, December 15). Chemistry LibreTexts.
• Dodecanoic acid, methyl ester. (n.d.). NIST WebBook.
• Inhibition of polymerization during distillation of monomers. (n.d.).
• A convenient scalable one-pot conversion of esters and Weinreb amides to terminal alkynes. (2004). Tetrahedron Letters, 45, 5597-5599.
• DISTILL
• Mechanism I Terminal Alkyne Isomerizes to Internal Alkyne I Free Radical I Acidity of Alkyne. (2012, February 17).
• The Inhibition of Icing and Frosting on Glass Surfaces by the Coating of Polyethylene Glycol and Polypeptide Mimicking Antifreeze Protein. (2020, February 9). PMC.
• Process for the purification of esters. (n.d.).
• How to Prevent Corrosion on Glass. (n.d.).
• Design Guidelines for Chemical Treatments in Distillation Columns. (n.d.). KLM Technology Group.
• Distill
• Fabrication of Low-Fouling Surfaces on Alkyne-Functionalized Poly-(p-xylylenes) Using Click Chemistry. (2022, January 6). MDPI.

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Alkyne-FAME GC-MS Support Center: Resolving Methyl Dodec-6-ynoate Isomers

Welcome to the analytical troubleshooting center for alkyne fatty acid methyl esters (FAMEs). Resolving positional isomers, such as methyl dodec-5-ynoate and methyl dodec-6-ynoate, presents a dual challenge for lipidomics researchers. Chromatographically, their physical properties are nearly identical, causing co-elution on standard columns. Spectrometrically, standard electron ionization (EI) induces triple-bond migration, rendering their mass spectra indistinguishable.

This guide provides field-proven, mechanistic solutions to achieve baseline resolution and definitive structural identification.

Section 1: Chromatographic Troubleshooting (The GC Challenge)

Q: Standard non-polar columns (e.g., DB-5) fail to resolve my methyl dodec-ynoate positional isomers. Why does this happen, and what is the solution?

A: Non-polar columns separate analytes almost exclusively based on boiling point and dispersive van der Waals interactions. Because the positional shift of a triple bond from the C5 to the C6 position in a 12-carbon chain barely alters the molecule's boiling point, standard columns cannot resolve them.

The Solution: You must use a highly polar biscyanopropyl stationary phase (e.g., Rt-2560, SP-2340, or DB-FastFAME). Causality: The cyano groups in these stationary phases induce strong, permanent dipole-dipole interactions with the polarizable π -electrons of the alkyne bond. The spatial distance of the alkyne from the ester carbonyl slightly alters the molecule's overall dipole moment and steric profile. Highly polar columns exploit these minute electronic differences, allowing for the baseline resolution of positional isomers 1.

Q: My peaks are tailing severely on the polar column. How can I fix this? A: Peak tailing for polar FAMEs is typically caused by active silanol (Si-OH) sites in the GC inlet liner or at the head of the column. Ensure you are using an ultra-inert, deactivated glass liner. If the column has seen heavy use, trim the first 10–20 cm to remove accumulated non-volatile matrix and exposed silanol sites.

Section 2: Mass Spectrometry Troubleshooting (The MS Challenge)

Q: My GC peaks are now resolved, but the 70 eV EI-MS spectra for methyl dodec-5-ynoate and dodec-6-ynoate are completely indistinguishable. How can I identify which peak is which?

A: This is a classic artifact of radical-induced isomerization. In standard FAMEs, the initial 70 eV ionization removes an electron from the ester carbonyl oxygen. To stabilize this radical cation, hydrogen atoms are abstracted from the alkyl chain, causing the triple bond to "wander" up and down the carbon backbone prior to fragmentation. This completely erases the structural memory of the alkyne's original position 2.

The Solution: Convert the FAME to a 4,4-dimethyloxazoline (DMOX) derivative. Causality: The nitrogen atom in the oxazoline ring has a significantly lower ionization potential than the alkyne π -system. During EI, the charge localizes strictly on the heterocycle. This prevents bond migration and forces "charge-remote fragmentation" (CRF) along the alkyl chain. The resulting mass spectrum will show a sequence of ions separated by 14 Da (representing standard -CH2- cleavages), interrupted by a distinct 12 Da mass gap exactly at the site of the alkyne, allowing you to definitively pinpoint its position 3.

Section 3: Data Presentation & GC-MS Parameters

Table 1: GC Column Selection for Alkyne Isomers

Column Phase	Polarity	Separation Mechanism	Suitability for Alkyne Isomers
5% Phenyl (DB-5)	Low	Boiling point / Dispersion	Poor (Isomers co-elute)
PEG (Carbowax)	High	Hydrogen bonding / Dipole	Moderate (Partial resolution)
Biscyanopropyl (Rt-2560)	Very High	Strong Dipole-Dipole / π -interaction	Excellent (Baseline resolution)

Table 2: Optimized GC-MS Parameters for DMOX Derivatives

Parameter	Setting	Causality / Rationale
Inlet Temp	250 °C	Ensures rapid, complete volatilization of DMOX derivatives without thermal degradation.
Split Ratio	20:1 to 50:1	Prevents column overloading, which causes peak broadening and destroys isomer resolution.
Carrier Gas	He, 1.2 mL/min	Maintains optimal linear velocity through the highly polar column for maximum theoretical plates.
Ionization	70 eV (EI)	Standard energy required to induce reproducible charge-remote fragmentation along the chain.
Scan Range	m/z 50 - 400	Captures the diagnostic m/z 113 base peak and the full molecular ion (M+) for dodecynoate.

Section 4: Experimental Methodology

Step-by-Step Protocol: Mild DMOX Derivatization of Alkyne FAMEs

Objective: Convert methyl dodec-6-ynoate to its DMOX derivative to lock the alkyne position for MS fragmentation without inducing thermal isomerization.

Phase 1: Amidation

• Sample Prep: Transfer 1 mg of the alkyne FAME mixture into a dry, glass reaction vial. Causality: Moisture must be strictly excluded to prevent hydrolysis of the ester back to a free fatty acid.

• Reagent Addition: Add 500 µL of 2-amino-2-methyl-1-propanol and 20 µL of 5% sodium methoxide (in methanol) as a basic catalyst.

• Incubation: Seal the vial under nitrogen gas and incubate at room temperature (20–25 °C) for 12 hours. Causality: Mild room-temperature amidation prevents the thermal isomerization of the delicate alkyne bond that frequently occurs in traditional high-heat methods 4.

Phase 2: Cyclization & Extraction 4. Dehydration: Add 100 µL of trifluoroacetic anhydride (TFAA) and heat gently at 50 °C for 45 minutes. Causality: TFAA acts as a powerful dehydrating agent, driving the ring closure of the amide to form the oxazoline heterocycle. 5. Partitioning: Cool to room temperature. Add 1 mL of HPLC-grade hexane and 1 mL of distilled water. Vortex vigorously for 30 seconds. 6. Phase Separation: Allow the layers to separate. The highly lipophilic DMOX derivatives will partition into the upper hexane layer, while unreacted amines and polar byproducts remain in the aqueous layer. 7. Collection & Self-Validation: Transfer the upper hexane layer to a GC autosampler vial. Inject 1 µL into the GC-MS. Validation Check: Before analyzing the alkyne position, extract the m/z 113 ion chromatogram. The presence of a strong m/z 113 base peak confirms successful oxazoline ring formation.

Section 5: Visualizing the Analytical Workflow

Workflow for resolving alkyne FAME isomers via DMOX derivatization and high-polarity GC-MS.

References

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) - Restek - 1

• One-Pot Extractive Transesterification of Fatty Acids Followed by DMOX Derivatization for Location of Double Bonds Using GC-EI-MS - PubMed - 3

• Mild Method for Preparation of 4,4-Dimethyloxazoline Derivatives of Polyunsaturated Fatty Acids for GC–MS - ResearchGate - 4

• Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art - Frontiers in Cell and Developmental Biology - 2

Sources

• 1. discover.restek.com [discover.restek.com]
• 2. Frontiers | Tracing Lipid Metabolism by Alkyne Lipids and Mass Spectrometry: The State of the Art [frontiersin.org]
• 3. One-Pot Extractive Transesterification of Fatty Acids Followed by DMOX Derivatization for Location of Double Bonds Using GC-EI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

optimal storage conditions to prevent methyl dodec-6-ynoate degradation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the unique handling requirements of methyl dodec-6-ynoate. This molecule is a fatty acid methyl ester (FAME) featuring an internal alkyne (triple bond) at the C6 position. While alkynes are valuable handles for click chemistry (e.g., CuAAC) and lipidomic profiling, their electron-rich nature and the ester linkage make them highly susceptible to specific degradation pathways.

Troubleshooting FAQs: Understanding the "Why"

Q: My neat methyl dodec-6-ynoate sample turned yellow and became highly viscous over time. What happened? A: Your sample has undergone autoxidation and subsequent polymerization . The incorporation of an alkyne group into a fatty acid structure greatly increases its oxidative reactivity compared to conventional saturated or even epoxy-containing fatty acids[1]. When exposed to ambient oxygen and light, the propargylic carbons (adjacent to the triple bond) readily form free radicals. These radicals react with oxygen to form hydroperoxides, which then propagate, leading to chain cleavage or cross-linking (polymerization). This cross-linking manifests as increased viscosity and a yellow/brown discoloration.

Q: GC-MS analysis of my stored stock shows a new peak corresponding to dodec-6-ynoic acid. How did this form, and how do I prevent it? A: The appearance of the free fatty acid indicates ester hydrolysis . Methyl esters are susceptible to hydrolysis when exposed to trace moisture, a reaction that is accelerated by ambient temperature and trace acidic/basic impurities in solvents[2]. To prevent this, the compound must be stored under strictly anhydrous conditions. If storing in a solvent, ensure it is anhydrous and sealed in a desiccator.

Q: Can I store my aliquots in standard microcentrifuge (Eppendorf) tubes? A: No. Never use plastic or polymer materials for lipid storage, especially if the lipid is dissolved in an organic solvent[3]. Plastics contain plasticizers and slip agents (like oleamide or bis(2-ethylhexyl) phthalate) that will leach into your sample, ruining downstream mass spectrometry or biological assays. Furthermore, plastics are permeable to oxygen. Always use amber glass vials with PTFE-lined (Teflon) caps [3].

Mechanistic Pathways of Degradation

Understanding the causality behind degradation is critical for designing a self-validating storage protocol. The diagram below illustrates the two primary vectors of degradation: oxidative radical propagation and nucleophilic ester cleavage.

Mechanisms of methyl dodec-6-ynoate degradation via autoxidation and ester hydrolysis.

Optimal Storage Protocol (Standard Operating Procedure)

To ensure scientific integrity and reproducibility, follow this self-validating system for storing methyl dodec-6-ynoate. This protocol systematically mitigates oxygen exposure, moisture ingress, and photo-oxidation.

Step 1: Glassware Preparation

• Use only amber glass vials to block UV/visible light, which acts as a photo-initiator for radical formation.

• Ensure caps are strictly PTFE-lined (Teflon). Rubber or standard plastic liners will degrade when exposed to lipid vapors or organic solvents, contaminating the sample[3].

Step 2: Aliquoting & Solvent Selection

• Causality: Repeated freeze-thaw cycles and repeated opening of a master vial introduce fresh oxygen and condensation (moisture) each time.

• Divide the bulk material into single-use aliquots. If diluting, use dry, degassed, high-purity organic solvents (e.g., anhydrous ethanol or hexane). Avoid storing lipids in aqueous buffers for prolonged periods[3].

Step 3: Inert Gas Blanketing

• Causality: Displacing the headspace oxygen halts the autoxidation pathway.

• Gently blow a stream of dry Argon gas into the vial before sealing[3]. Argon is preferred over Nitrogen because it is heavier than air and creates a stable, dense protective blanket over the liquid/solid surface.

Step 4: Temperature Control & Desiccation

• Seal the vials tightly with parafilm over the cap interface.

• Store at -20°C for short-term (< 3 months) or -80°C for long-term (> 3 months) storage[4].

• Place the vials inside a secondary container (like a sealed jar) containing active desiccant (e.g., Drierite) to prevent frost buildup and moisture ingress during freezer storage.

Quantitative Impact of Storage Conditions

The following table summarizes the expected stability of methyl dodec-6-ynoate under various environmental conditions, allowing you to compare the efficacy of your laboratory practices.

Storage Temperature	Atmosphere	Container Type	Moisture Control	Expected Shelf Life	Primary Degradation Risk
+25°C (Room Temp)	Ambient Air	Clear Plastic	None	< 1 Week	Rapid autoxidation, plasticizer leaching
+4°C (Fridge)	Ambient Air	Clear Glass	None	1 - 3 Weeks	Photo-oxidation, condensation/hydrolysis
-20°C (Freezer)	Nitrogen	Amber Glass	Desiccator	6 - 12 Months	Slow hydrolysis if moisture is present
-80°C (Ultra-Low)	Argon	Amber Glass (PTFE)	Desiccator	> 2 Years	Negligible (Optimal Condition)

References

• Samuelsson, J., & Johansson, M. (2001). A study of fatty acid methyl esters with epoxy or alkyne functionalities. Journal of the American Oil Chemists' Society, 78(12), 1191–1196. URL:[Link]

Sources

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in Internal Alkyne Cross-Coupling

Target Substrate: Methyl dodec-6-ynoate (CAS: 59303-51-4) Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Challenge

Methyl dodec-6-ynoate is an unactivated, aliphatic internal alkyne. The central C6-C7 triple bond is flanked by a pentyl group and a 4-methoxycarbonylbutyl chain. This near-symmetrical steric bulk physically obstructs the approach of transition-metal catalysts, making direct cross-coupling (e.g., Sonogashira, direct Suzuki) highly inefficient. This support guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to successfully functionalize this sterically encumbered substrate.

Troubleshooting & FAQs

Q1: Why does methyl dodec-6-ynoate completely fail to react under standard Sonogashira conditions? A1: The traditional Sonogashira mechanism relies on the deprotonation of a terminal alkyne to form a reactive copper acetylide intermediate. Because methyl dodec-6-ynoate is an internal alkyne, it lacks this acidic terminal proton. Furthermore, the dual alkyl chains physically obstruct the oxidative addition and transmetalation steps typical of Pd/Cu co-catalysis (1[1]). To achieve cross-coupling, you must pivot to direct hydro-functionalization (e.g., hydroarylation) or a two-step hydroboration/Suzuki-Miyaura sequence.

Q2: During direct Pd-catalyzed hydroarylation, my reaction stalls at low conversion. How do I overcome the steric hindrance? A2: Stalling is caused by the inability of bulky palladium-phosphine complexes to coordinate the sterically encumbered internal triple bond, combined with the slow protonolysis of the resulting sterically hindered vinylpalladium intermediate. Solution: Switch to electron-poor Palladium(II) catalysts equipped with di-N-heterocyclic carbene (NHC) ligands. The electron-withdrawing NHC moieties decrease the electron density on the palladium center, increasing its electrophilicity and accelerating the rate-determining protonolysis step (2[2]). Alternatively, dimeric Manganese-catalyzed systems have demonstrated unique efficacy for sterically hindered aliphatic internal alkynes without requiring external directing groups ().

Q3: I am attempting a cross-coupling with a terminal alkyne to form a 1,3-enyne. How do I prevent homocoupling of the terminal donor alkyne? A3: Because the internal acceptor alkyne (methyl dodec-6-ynoate) is sterically hindered, the terminal donor alkyne will preferentially react with itself if its concentration is too high. Solution: Utilize a tailored P,N-ligand (phosphino-oxazoline) with a Pd catalyst. This hemilabile ligand dynamically coordinates the active metal center, facilitating the selective insertion of the sterically hindered internal alkyne while suppressing secondary E/Z-isomerization and terminal alkyne homodimerization (3[3]). Additionally, employ a syringe-pump to add the terminal alkyne over 4-6 hours, keeping its steady-state concentration near zero.

Q4: How can I achieve regiocontrol when performing hydroboration prior to Suzuki coupling? A4: Methyl dodec-6-ynoate is nearly sterically symmetrical (pentyl vs. 4-methoxycarbonylbutyl), making regiocontrol exceptionally challenging. Standard boranes will yield an inseparable ~1:1 mixture of regioisomers. Solution: To bias the reaction, employ bulky boranes (e.g., 9-BBN or disiamylborane) in conjunction with highly regioselective Cobalt-pincer NHC complexes or Ruthenium-based catalysts. These specific transition-metal systems can amplify subtle steric and electronic differences between the two aliphatic chains, favoring a single regioisomer (4[4]).

Quantitative Data: Catalyst Selection Matrix

The following table summarizes validated catalyst systems for overcoming steric hindrance in internal alkyne functionalization:

Reaction Type	Catalyst System	Ligand / Additive	Regioselectivity (E/Z)	Typical Yield	Key Mechanistic Advantage
Hydroarylation	Dimeric Mn	None	High (E-selective)	60-80%	Overcomes steric limits of Pd; operates under air.
Hydroarylation	Pd(II)	Electron-poor di-NHC	Moderate to High	50-75%	Accelerates rate-determining protonolysis step.
1,3-Enyne Coupling	Pd(0)	Hemilabile P,N-ligand	High (Regio/Stereo)	60-85%	Suppresses terminal alkyne homodimerization.
Hydrosilylation	Ru	B(MIDA) / β-boron effect	High (Z-selective)	70-90%	Subtle catalyst variations switch stereoselectivity.

Self-Validating Experimental Protocol

To reliably cross-couple methyl dodec-6-ynoate, we recommend a two-step sequence: Regioselective Hydroboration followed by Suzuki-Miyaura Cross-Coupling . This circumvents the direct oxidative addition barrier.

Step 1: Regioselective Hydroboration

Causality: Converting the sterically hindered alkyne into an alkenylboronate intermediate provides a highly reactive, stereodefined handle for subsequent Pd-catalyzed transmetalation.

• In a nitrogen-filled glovebox, charge a Schlenk flask with CuCl (5 mol%), a bulky NHC ligand (e.g., IPr) (5 mol%), and NaOtBu (10 mol%).

• Add anhydrous THF (0.2 M) and stir for 15 minutes to generate the active Cu-NHC complex.

• Add pinacolborane (HBpin, 1.5 equiv) dropwise. Causality: Slow addition prevents the rapid decomposition of the borane reagent.

• Add methyl dodec-6-ynoate (1.0 equiv) and stir at 60 °C for 12 hours.

Validation Checkpoint 1: Remove a 50 µL aliquot, filter through a short silica plug with EtOAc, and analyze via 1 H NMR. Proceed to Step 2 ONLY IF the starting material is consumed and a distinct vinylic proton signal appears at δ 5.5–6.0 ppm. If unreacted alkyne remains, add an additional 2 mol% of catalyst and stir for 2 hours. This ensures you do not carry unreactive starting material into the cross-coupling step.

Step 2: Suzuki-Miyaura Cross-Coupling

Causality: The alkenylboronate is now primed for transmetalation. A basic aqueous environment is required to activate the boronate into a reactive "ate" complex.

• To the crude mixture from Step 1, add the desired Aryl Bromide (1.2 equiv), Pd(PPh 3​ ) 4​ (5 mol%), and aqueous K 2​ CO 3​ (2.0 M, 3.0 equiv).

• Degas the biphasic mixture via three freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent homocoupling of the boronate and oxidation of the Pd(0) catalyst.

• Heat the reaction to 80 °C for 8 hours.

Validation Checkpoint 2: Monitor by TLC (Hexanes:EtOAc 9:1). Quench a 50 µL aliquot, extract with EtOAc, and run GC-MS. The presence of the target mass (M + ) and the complete absence of the intermediate boronate mass confirms successful transmetalation and reductive elimination. Do not proceed to aqueous workup until conversion is >95%.

Mechanistic Visualization

Workflow for two-step hydroboration and Suzuki-Miyaura cross-coupling of methyl dodec-6-ynoate.

References

• Source: Nature Communications (via nju.edu.cn)
• Source: The Chemical Record (via researchgate.net)
• Source: ACS Catalysis (via acs.org)
• Source: Nature Communications (via nih.gov)
• Overcoming low reactivity of the alkyne in "Oct-1-en-6-yne" Source: Benchchem URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

purification techniques and solvent systems for crude methyl dodec-6-ynoate

Technical Support Center: Purification of Crude Methyl Dodec-6-ynoate

As a Senior Application Scientist, I frequently encounter researchers struggling to isolate high-purity alkyne-containing fatty acid methyl esters (FAMEs). Methyl dodec-6-ynoate is a mid-chain FAME featuring an internal alkyne at the C6 position. Synthesizing this molecule—often via esterification of dodec-6-ynoic acid or the cross-coupling of terminal alkynes—yields a crude mixture containing unreacted starting materials, homocoupled byproducts, geometric isomers, and catalyst residues.

Because internal alkynes share nearly identical polarities and boiling points with their saturated and mono-unsaturated analogs, standard purification methods frequently fail. This guide provides causality-driven troubleshooting and field-validated protocols for isolating methyl dodec-6-ynoate.

Purification Strategy Workflow

Purification workflow for crude methyl dodec-6-ynoate utilizing silver-ion chromatography.

Section 1: Initial Workup & Extraction

Q: How do I efficiently remove residual catalysts and polar byproducts from the crude reaction mixture without inducing ester hydrolysis?

A: The ester functional group is highly susceptible to hydrolysis under strongly acidic or basic aqueous conditions, particularly during prolonged workups. To prevent this, the workup must utilize a pH-neutral or mildly buffered aqueous system. The causality here relies on partition coefficients: inorganic salts, heavy metal catalysts, and polar byproducts strongly partition into the aqueous phase, while the hydrophobic C12 carbon chain of methyl dodec-6-ynoate drives it into the non-polar organic phase.

Protocol 1: Buffered Aqueous Workup

• Quench: Dilute the crude reaction mixture with a non-polar solvent (e.g., Hexane or a 4:1 Hexane/Ethyl Acetate mixture) at a ratio of 10 mL solvent per 1 g of crude.

• Wash 1 (Neutralization): Add an equal volume of saturated aqueous sodium bicarbonate ( NaHCO3​ ). Stir vigorously for 5 minutes.

  • Self-Validation Step: Test the pH of the separated aqueous layer using indicator paper; it must read ~7.5–8.0 to confirm complete neutralization of acidic byproducts without risking base-catalyzed ester cleavage.

• Wash 2 (Salt Removal): Separate the organic layer and wash with an equal volume of deionized water to remove residual bicarbonate salts.

• Wash 3 (Drying): Wash the organic layer with saturated aqueous sodium chloride (brine). This pre-dries the organic phase by drawing out dissolved water via osmotic pressure.

• Final Dry: Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure (rotary evaporation at 30°C to prevent thermal degradation or volatilization of the FAME).

Section 2: Chromatographic Purification & Solvent Systems

Q: Standard silica gel chromatography fails to separate my alkyne FAME from saturated and alkene impurities. What is the mechanistic solution?

A: Normal-phase silica gel separates compounds based on dipole-dipole interactions and hydrogen bonding. Because the internal alkyne of methyl dodec-6-ynoate does not significantly alter the molecule's overall dipole moment compared to an alkene or alkane analog, they co-elute. The definitive solution is Silver-Ion Chromatography (Argentation Chromatography) [1].

Mechanistic Causality: Silver ions ( Ag+ ) act as electron acceptors (Lewis acids) that form reversible π -complexes with the electron-rich π -orbitals of double and triple bonds [2]. The strength of this interaction is directly proportional to the π -electron density and steric accessibility. Alkynes (possessing two orthogonal π -bonds) bind more strongly to Ag+ than alkenes (one π -bond), which in turn bind more strongly than alkanes (no π -bonds). This creates a massive retention time differential, allowing for baseline resolution.

Protocol 2: Preparation and Use of AgNO3​ -Impregnated Silica

• Impregnation: Dissolve 10 g of Silver Nitrate ( AgNO3​ ) in 100 mL of acetonitrile/water (10:1 v/v). Add 90 g of standard flash silica gel (230-400 mesh) to form a uniform slurry.

• Drying: Evaporate the solvent in a rotary evaporator (shielded entirely from light with aluminum foil) until a free-flowing powder is obtained. Activate the silica by heating at 120°C for 4 hours.

• Column Packing: Pack the column using 100% Hexane.

  • Self-Validation Step: Monitor the column visually. A pristine column remains pure white; any graying indicates procedural light exposure or basic impurities, prompting immediate foil-wrapping.

• Elution: Load the crude mixture and elute using a gradient of Hexane and Diethyl Ether (see Table 1). Note: Diethyl ether is strictly preferred over ethyl acetate, as ethyl acetate's carbonyl oxygen can competitively coordinate with the silver ions, destroying the column's selectivity.

Table 1: Solvent Systems and Expected Retention Behavior on 10% AgNO3​ /Silica

Compound Class	Example Impurity/Product	Optimal Solvent System	Expected Rf​	Elution Order
Saturated FAME	Methyl dodecanoate	100% Hexane	0.85	1st (Fastest)
Monoene FAME (trans)	Methyl trans-6-dodecenoate	98:2 Hexane/Diethyl Ether	0.60	2nd
Monoene FAME (cis)	Methyl cis-6-dodecenoate	95:5 Hexane/Diethyl Ether	0.45	3rd
Alkyne FAME	Methyl dodec-6-ynoate	90:10 Hexane/Diethyl Ether	0.25	4th (Target)
Diene/Polyene FAME	Methyl dodeca-6,8-dienoate	80:20 Hexane/Diethyl Ether	< 0.10	5th (Retained)

Section 3: Distillation & Large-Scale Processing

Q: When scaling up the synthesis (>50 grams), column chromatography becomes prohibitively expensive and time-consuming. How can I bypass it?

A: For large-scale purification, Fractional Vacuum Distillation is the standard industry approach. The boiling point of methyl dodec-6-ynoate is heavily dependent on its molecular weight (210.31 g/mol ) and the dispersion forces of its linear aliphatic chain. Under high vacuum (e.g., 0.1 to 0.5 Torr), the boiling point is significantly depressed, preventing thermal degradation of the alkyne or ester groups.

If the primary impurities are unreacted starting materials with significantly different molecular weights (e.g., short-chain bromoesters or terminal alkynes), distillation will easily separate them. However, distillation cannot separate methyl dodec-6-ynoate from methyl dodecanoate or methyl dodecenoate due to nearly identical boiling points. In such cases, a hybrid approach—distillation to remove bulk impurities, followed by a short plug of AgNO3​ silica—is mandatory.

Section 4: Troubleshooting FAQs

Q: My silver-ion column is turning black during the run, and separation efficiency is dropping. Why? A: This is caused by the photoreduction of Ag+ to Ag0 (elemental silver) due to ambient UV/visible light exposure. Ensure all flasks containing the impregnated silica and the glass column itself are tightly wrapped in aluminum foil. Additionally, basic impurities (like unquenched amines from a Sonogashira coupling) can chemically reduce silver ions; ensure your initial aqueous workup is thorough.

Q: I am observing a split peak or two closely eluting spots for my purified product on GC/TLC. What is happening? A: If you synthesized the alkyne via an internal isomerization or if your starting materials were impure, you may have positional isomers (e.g., methyl dodec-5-ynoate vs. dodec-6-ynoate). Silver-ion chromatography is highly sensitive to the steric environment of the π -bond [3]. An alkyne closer to the terminal end is less sterically hindered and will bind more tightly to the silver ions, eluting after a more centralized alkyne. To resolve these, decrease the polarity of your solvent system (e.g., 95:5 Hexane/Diethyl Ether) and run a longer, slower column.

Q: Can I recover and reuse the silver-impregnated silica? A: While theoretically possible by washing the column with highly polar solvents (like acetonitrile) to strip bound organics and re-equilibrating with hexane, it is generally not recommended for high-purity pharmaceutical applications. Residual strongly bound polyenes or gradual reduction of silver will lead to irreproducible retention times in subsequent runs.

References

• Nikolova-Damyanova, B. "Silver Ion Chromatography and Lipids, Part 4: Low Pressure Silver Ion Column Chromatography." AOCS Lipid Library. [Link][1]

• Nichols Jr., P. L. "Coördination of Silver Ion with Methyl Esters of Oleic and Elaidic Acids." Journal of the American Chemical Society, 1952.[Link][2]

• Christie, W.W. "Solid-Phase Extraction Chromatography in the Silver Ion Mode." AOCS Lipid Library.[Link][3]

Sources

• 1. aocs.org [aocs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aocs.org [aocs.org]

Reference Data & Comparative Studies

Validating Methyl Dodec-6-ynoate Purity: A Comparative Guide to qNMR vs. Traditional Chromatography

Introduction: The Analytical Challenge of Alkyne Esters

Methyl dodec-6-ynoate (CAS No. 59303-51-4) is an internal alkyne fatty acid ester widely utilized as a critical building block in the synthesis of complex lipids, pheromones, and bioorthogonal probes[1]. In drug development and advanced materials science, the absolute purity of such intermediates dictates the success of downstream reactions. However, validating the purity of aliphatic alkynes presents unique analytical challenges that expose the limitations of traditional chromatography.

This guide objectively compares the performance of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy against traditional Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC-UV), providing actionable protocols and comparative data for researchers and scientists.

The Causality of Method Selection

Selecting the correct analytical technique requires understanding the physical properties of the analyte and the mechanistic limitations of the instruments:

• HPLC-UV Limitations: Methyl dodec-6-ynoate lacks a strong conjugated chromophore. The isolated alkyne and ester moieties exhibit weak UV absorption, rendering HPLC-UV highly insensitive and prone to underreporting non-UV-active impurities.

• GC-FID Strengths & Blind Spots: GC-FID is the industry standard for volatile fatty acid esters. It separates components based on volatility and detects them via combustion[2]. While highly sensitive to volatile organic impurities, GC-FID relies on relative area normalization. This assumes all impurities elute from the column and possess similar response factors, effectively blinding the assay to non-volatile impurities (e.g., inorganic salts, residual silica, or polymeric byproducts)[3].

• The qNMR Advantage: Quantitative 1 H-NMR (qHNMR) operates on a fundamental physical principle: the integrated area of a specific resonance signal is directly proportional to the number of nuclei giving rise to that signal . By introducing a chemically stable, NIST-traceable internal standard (IS) into the sample, qNMR provides a primary ratio measurement[4]. This allows for the absolute quantification of methyl dodec-6-ynoate without requiring an identical reference standard of the analyte itself [[5]]([Link]).

Comparative Data Summary

To illustrate the analytical divergence between these methods, a single synthesized batch of methyl dodec-6-ynoate was analyzed using qNMR, GC-FID, and HPLC-UV. The data below demonstrates how relative chromatographic methods can artificially inflate purity values by failing to account for invisible mass fractions.

Analytical Method	Determined Purity (% w/w)	Target Impurity Detection	Blind Spots / Limitations
1 H-qNMR (Absolute)	97.8% ± 0.2%	Detects all protonated species	Lower sensitivity for trace impurities (<0.1%)
GC-FID (Relative)	99.3% ± 0.1%	Volatile organics (e.g., unreacted alcohols)	Misses non-volatile salts and polymers
HPLC-UV (Relative)	99.8% ± 0.1%	UV-active conjugated byproducts	Fails to detect aliphatic/alkyne impurities

Experimental Workflows & Self-Validating Protocols

Protocol 1: Absolute Purity via 1 H-qNMR (Self-Validating System)

To ensure a self-validating system, this protocol utilizes Dimethyl sulfone (DMSO 2​ ) as a NIST-traceable internal standard. By anchoring the analyte's signal to a primary standard of known mass and purity, the system validates itself without needing a reference standard of methyl dodec-6-ynoate .

Step 1: Gravimetric Preparation Using a microbalance (0.01 mg accuracy), accurately weigh ~15 mg of methyl dodec-6-ynoate and ~5 mg of the DMSO 2​ internal standard (certified purity ≥ 99.9%) into a clean vial .

• Causality: Gravimetric precision is the largest source of uncertainty in qNMR; strict mass traceability is the foundational anchor for absolute quantification .

Step 2: Dissolution Dissolve the mixture in 0.7 mL of CDCl 3​ (containing 0.03% v/v TMS). Transfer the homogenous solution to a 5 mm NMR tube.

Step 3: Acquisition Parameters Acquire the 1 H-NMR spectrum at ≥ 400 MHz.

• Pulse Angle: 90° for maximum signal-to-noise.

• Relaxation Delay ( D1​ ): Set D1​≥5×T1​ (longitudinal relaxation time) of the slowest relaxing proton.

• Causality: Failing to allow complete relaxation results in truncated integrals and artificially skewed purity calculations. For aliphatic esters, a D1​ of 30-60 seconds is typically required to ensure quantitative recovery of the magnetization .

• Scans: Minimum 32 scans to ensure a signal-to-noise ratio (S/N) > 250:1 for the target peaks.

Step 4: Integration & Calculation Integrate the IS singlet ( δ ~2.98 ppm, 6H) and a distinct analyte signal (e.g., the ester methoxy singlet at δ ~3.66 ppm, 3H). Calculate purity using the standard qNMR mass-ratio formula.

Protocol 2: Relative Purity via GC-FID

Step 1: Sample Preparation Dilute methyl dodec-6-ynoate to a concentration of 1 mg/mL in GC-grade hexane.

Step 2: Instrument Setup Inject 1 μ L into a GC equipped with a capillary column (e.g., DB-5 or HP-5, 30m x 0.25mm x 0.25 μ m) and a Flame Ionization Detector.

Step 3: Thermal Gradient Initial oven temperature 100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

• Causality: A steady, optimized thermal ramp ensures baseline resolution between the target ester and structurally similar homologous impurities (e.g., decynoates or tetradecynoates) that might otherwise co-elute.

Step 4: Calculation Determine purity via relative area normalization: (Area of Analyte Peak / Total Area of All Peaks) × 100.

Visualizing the Analytical Logic

Caption: Workflow comparing qNMR and GC-FID for absolute and relative purity validation.

Conclusion

While GC-FID remains an excellent tool for routine reaction monitoring and volatile impurity profiling, it cannot independently verify the absolute purity of methyl dodec-6-ynoate. qNMR, grounded in primary metrological principles, provides a self-validating, absolute purity assessment. For drug development professionals, employing qNMR in tandem with GC-FID ensures a comprehensive understanding of both the volatile impurity profile and the true mass fraction of the active intermediate.

References

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014, 57(22), 9220–9231. URL:[Link]

• Yamazaki, T., et al. "Quantitative NMR as a Versatile Tool for the Reference Material Preparation." International Journal of Molecular Sciences (MDPI), 2021. URL:[Link]

• Bureau International des Poids et Mesures (BIPM). "qNMR Internal Standard Reference Data (ISRD)." BIPM, 2019. URL: [Link]

• ResolveMass Laboratories. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained." ResolveMass, 2025. URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bipm.org [bipm.org]
• 5. resolvemass.ca [resolvemass.ca]

Comparative Physicochemical Profiling: Methyl Dodec-6-ynoate vs. Methyl Dodecanoate

Executive Summary & Structural Causality

In lipid chemistry, drug development, and materials science, the precise structural modification of fatty acid methyl esters (FAMEs) profoundly dictates their physical behavior and downstream applications. This guide objectively compares methyl dodecanoate (a fully saturated ester) with methyl dodec-6-ynoate (an alkyne-functionalized analog), focusing on how the introduction of a rigid triple bond alters thermal, rheological, and oxidative properties.

Methyl dodecanoate, commonly known as methyl laurate, features a fully saturated, highly flexible aliphatic chain. This flexibility allows the molecules to adopt extended zigzag conformations, maximizing intermolecular van der Waals forces and facilitating efficient crystal lattice packing[1].

Conversely, methyl dodec-6-ynoate incorporates an internal alkyne at the C6 position. Unlike cis-alkenes that introduce a distinct 30-degree "kink," an internal alkyne enforces a rigid, 180° linear geometry across the C5−C6≡C7−C8 segment. This rod-like disruption prevents uniform packing, subsequently depressing the melting point and altering the compound's density and refractive index[2][3]. Furthermore, the electron-rich π -system of the alkyne acts as a primary site for electrophilic attack, drastically reducing the molecule's oxidative stability compared to its saturated counterpart[2].

Quantitative Data Synthesis

The following table summarizes the comparative physicochemical properties of both compounds, synthesizing data from authoritative chemical databases and experimental literature.

Property	Methyl Dodecanoate (Methyl Laurate)	Methyl Dodec-6-ynoate
CAS Number	111-82-0[4]	59303-51-4[5]
Chemical Formula	C₁₃H₂₆O₂	C₁₃H₂₂O₂
Molecular Weight	214.34 g/mol [4]	210.31 g/mol
Structural Motif	Saturated straight chain	Internal alkyne at C6
Density (at 20 °C)	0.870 g/mL[6][7]	~0.85 g/mL (Estimated)[3]
Melting Point	4.5 – 5.2 °C[4][7]	< 0 °C (Disrupted packing)
Boiling Point	261 – 267 °C[4][7]	~255 – 260 °C
Oxidative Stability	Extremely High (Inert chain)[8]	Low (High π -electron reactivity)[2]
Refractive Index ( nD20​ )	1.430 – 1.432[6][7]	> 1.440 (Increased polarizability)

Systems Workflow Visualization

The following diagram illustrates the structure-property relationships governing the physical differences between saturated and alkyne-functionalized FAMEs.

Caption: Mechanistic pathway detailing how alkyne inclusion alters FAME physical properties.

Experimental Methodologies (Self-Validating Systems)

To empirically validate the physicochemical differences between methyl dodecanoate and methyl dodec-6-ynoate, researchers must employ rigorous, self-validating analytical workflows.

Protocol A: Thermal Profiling via Differential Scanning Calorimetry (DSC)

Objective: Quantify the melting point ( Tm​ ) and enthalpy of fusion ( ΔHf​ ) to assess crystal packing efficiency. Causality: Saturated chains pack efficiently, requiring more thermal energy to disrupt the lattice. The rigid alkyne segment in methyl dodec-6-ynoate creates free volume within the crystal structure, lowering the energy barrier for the solid-to-liquid transition.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of the FAME sample into a hermetic aluminum pan and seal it.

  • Causality: Hermetic sealing prevents the volatilization of the methyl esters, ensuring that the observed endothermic peak is purely a melting transition and not confounded by evaporation.

• Atmospheric Control: Purge the DSC furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min.

  • Causality: An inert atmosphere prevents premature thermal oxidation of the highly reactive alkyne group during the heating cycle.

• Thermal Cycling:

  • Quench cool the sample to -50 °C at a rate of 10 °C/min and hold isothermally for 5 minutes to ensure complete crystallization.

  • Heat the sample from -50 °C to 50 °C at a controlled ramp rate of 5 °C/min.

• Data Acquisition: Record the peak minimum as the melting temperature ( Tm​ ) and integrate the area under the curve to determine ΔHf​ .

• Self-Validation Check: The protocol is self-validating if the baseline heat flow returns to its exact pre-transition value immediately after the melting peak. A shifted baseline indicates sample leakage or degradation, invalidating the run.

Protocol B: Oxidative Stability via the Rancimat Method

Objective: Determine the oxidative induction period of the FAMEs. Causality: Alkynes are highly susceptible to radical-mediated autoxidation. Measuring the time it takes for the ester to degrade into volatile short-chain organic acids (e.g., formic and acetic acid) provides a direct, quantifiable metric of chemical stability[2][8].

Step-by-Step Methodology:

• Sample Loading: Dispense 3.0 g of the FAME into a clean glass reaction vessel.

• Thermal Oxidation: Heat the block to 110 °C while bubbling purified atmospheric air through the sample at a constant rate of 10 L/h.

• Effluent Monitoring: Route the effluent gas from the reaction vessel into a secondary measuring vessel containing 50 mL of deionized water equipped with a continuous conductivity probe.

• Data Acquisition: Plot conductivity ( μS/cm ) versus time. The induction period is defined as the time point where the second derivative of the conductivity curve reaches its maximum (the sudden inflection point).

• Self-Validation Check: The use of a secondary aqueous conductivity cell ensures that only volatile degradation products are measured. If the primary ester simply evaporates without oxidizing, it will not ionize in the water, meaning conductivity will remain flat. A spike in conductivity definitively proves oxidative chain cleavage.

References

• PubChem (NIH) . "Methyl Laurate | C13H26O2 | CID 8139". National Center for Biotechnology Information. Available at: [Link]

• Stenutz . "Methyl dodecanoate - Physical Properties". Tables for Chemistry. Available at:[Link]

• Journal of the American Oil Chemists' Society (JAOCS) . "A study of fatty acid methyl esters with epoxy or alkyne functionalities". Wiley Online Library. Available at:[Link]

• MDPI . "A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols". Energies. Available at:[Link]

• National Renewable Energy Laboratory (NREL) . "Fuel property evaluation of unique fatty acid methyl esters". NLR Publications. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. evitachem.com [evitachem.com]
• 4. Methyl Laurate | C13H26O2 | CID 8139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. evitachem.com [evitachem.com]
• 6. stenutz.eu [stenutz.eu]
• 7. メチルドデカノアート analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 8. docs.nlr.gov [docs.nlr.gov]

A Comparative Guide to the Synthesis of Methyl Dodec-6-ynoate: Pathways, Protocols, and Performance

Introduction

Methyl dodec-6-ynoate is a C12 fatty acid methyl ester (FAME) characterized by an internal alkyne functionality. This structure makes it a valuable synthon in organic chemistry, serving as a versatile building block for the synthesis of complex molecules, including bioactive natural products, modified lipids for biochemical probes, and specialized polymers. The precise placement of the triple bond offers a reactive handle for a multitude of transformations, such as partial or full reduction, click chemistry, and various coupling reactions.

For researchers in drug development and materials science, the efficient and reliable synthesis of this molecule is paramount. This guide provides a comparative analysis of the principal synthetic pathways to methyl dodec-6-ynoate, offering a deep dive into the causality behind experimental choices, detailed protocols, and a quantitative comparison of their performance.

Pillar 1: Strategic Analysis of Synthetic Pathways

The construction of an unsymmetrical internal alkyne like methyl dodec-6-ynoate is most directly achieved through the alkylation of a terminal alkyne. This core strategy involves the formation of a carbon-carbon bond between an sp-hybridized carbon (from a terminal alkyne) and an sp³-hybridized carbon (from an alkyl halide). Two primary disconnections of the target molecule are possible, leading to two distinct, yet related, synthetic pathways.

• Pathway A: Disconnection between C5 and C6, utilizing 1-heptyne and a C5 methyl ester electrophile.

• Pathway B: Disconnection between C7 and C8, utilizing methyl pent-4-ynoate and a C7 alkyl halide electrophile.

A third, less direct but viable approach, involves the synthesis of the parent carboxylic acid, dodec-6-ynoic acid, followed by a separate esterification step.

Visualizing the Core Synthetic Strategies

Caption: Core synthetic disconnections for methyl dodec-6-ynoate.

Pillar 2: In-Depth Pathway Comparison

Pathway A: Alkylation of 1-Heptyne with Methyl 5-halopentanoate

This is arguably the most classical and reliable approach. The strategy hinges on using the readily available 1-heptyne as the nucleophile precursor.

Mechanism & Rationale: The synthesis begins with the deprotonation of 1-heptyne using a strong, non-nucleophilic base. n-Butyllithium (n-BuLi) is the base of choice for this transformation due to its high basicity, which ensures complete and rapid formation of the lithium heptynilide salt. The reaction is conducted at low temperatures (-78 °C to 0 °C) in an anhydrous aprotic solvent like tetrahydrofuran (THF) to prevent side reactions. The resulting acetylide is a potent nucleophile that readily undergoes an SN2 reaction with a suitable electrophile.

The choice of electrophile is critical. A primary alkyl halide is required to ensure an efficient SN2 reaction and avoid competing E2 elimination. For this pathway, methyl 5-iodopentanoate is the ideal electrophile. Iodides are superior leaving groups compared to bromides or chlorides, leading to faster reaction rates and higher yields.[1] The use of a bromide is also feasible, often with the addition of a catalytic amount of sodium or potassium iodide to facilitate an in situ Finkelstein reaction, converting the bromide to the more reactive iodide.[1]

Caption: Reaction scheme for Pathway A.

Pathway B: Alkylation of Methyl Pent-4-ynoate with 1-Bromoheptane

This pathway reverses the roles of the nucleophile and electrophile. It begins with the terminal alkyne ester, methyl pent-4-ynoate.

Mechanism & Rationale: The mechanism is identical to Pathway A: deprotonation followed by SN2 alkylation. However, the substrate now contains an ester functional group. While the acidity of the terminal alkyne (pKa ≈ 25) is significantly greater than that of the α-protons of the ester (pKa ≈ 30-32), presenting a potential for chemoselectivity, there is a risk of the strong base (n-BuLi) attacking the ester carbonyl. This side reaction, leading to saponification or other byproducts, can be minimized by maintaining very low temperatures (-78 °C) and adding the n-BuLi slowly to the alkyne solution, ensuring it is consumed by the acidic proton before it can react with the ester. The electrophile, 1-bromoheptane or 1-iodoheptane, is a simple primary halide and poses little risk of side reactions.

Pathway C: Esterification of Dodec-6-ynoic Acid

This approach separates the C-C bond formation from the introduction of the ester. It involves first synthesizing dodec-6-ynoic acid via one of the alkylation pathways described above (e.g., alkylating 1-heptyne with 5-iodopentanoic acid) and then converting the resulting carboxylic acid to its methyl ester.

Mechanism & Rationale: The most common method for this final step is the Fischer-Speier esterification.[2][3] This is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol (in this case, methanol). A strong acid catalyst, typically sulfuric acid (H₂SO₄) or gaseous hydrogen chloride (HCl), is used in excess methanol, which also serves as the solvent.[2][3][4] The reaction is often heated to reflux to drive the equilibrium towards the product by removing the water byproduct. Alternatively, for substrates sensitive to strong acid and heat, reagents like thionyl chloride (SOCl₂) can be used to first form the acyl chloride, which then reacts rapidly with methanol.[4]

Quantitative Performance Comparison

The choice of pathway often depends on starting material availability, cost, and tolerance for potential side reactions.

Parameter	Pathway A (Heptyne Alkylation)	Pathway B (Alkyne Ester Alkylation)	Pathway C (Esterification Route)
Starting Materials	1-Heptyne, Methyl 5-iodopentanoate	Methyl Pent-4-ynoate, 1-Bromoheptane	Dodec-6-ynoic Acid, Methanol
Key Reagents	n-BuLi, THF	n-BuLi, THF	H₂SO₄ or SOCl₂
Typical Yield	75-95%[1]	60-80%	>90% (for esterification step)[3]
Reaction Conditions	-78 °C to room temperature	Strictly -78 °C for deprotonation	Reflux (60-70 °C)
Primary Advantage	High chemoselectivity, robust, high yield.	Utilizes a simple alkyl halide.	Final step is high-yielding and simple.
Primary Disadvantage	Requires synthesis of the halo-ester.	Risk of base attacking the ester group.	Adds an extra step to the overall synthesis.

Field-Proven Insight: For laboratory-scale synthesis where reliability and yield are prioritized, Pathway A is generally the superior choice. The clear separation of the reactive acetylide from any sensitive functional groups on the electrophile minimizes potential side reactions and simplifies purification. While Pathway B is feasible, it requires more stringent control of reaction conditions to ensure success.

Pillar 3: Experimental Protocols & Data

Protocol 1: Synthesis of Methyl Dodec-6-ynoate via Pathway A

This protocol is adapted from standard procedures for alkyne alkylation.[1]

Materials:

• 1-Heptyne (1.00 g, 10.4 mmol)

• Anhydrous Tetrahydrofuran (THF), 50 mL

• n-Butyllithium (n-BuLi), 2.5 M in hexanes (4.4 mL, 11.0 mmol)

• Methyl 5-iodopentanoate (2.78 g, 11.5 mmol)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Workflow Visualization:

Caption: General workflow for the alkylation reaction and workup.

Procedure:

• A flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet is charged with 1-heptyne (1.00 g, 10.4 mmol).

• Anhydrous THF (50 mL) is added, and the solution is cooled to -78 °C using a dry ice/acetone bath.

• n-Butyllithium (4.4 mL, 11.0 mmol) is added dropwise via syringe over 10 minutes. The solution is stirred at -78 °C for 30 minutes, then allowed to warm to 0 °C and stirred for an additional 30 minutes.

• The reaction is re-cooled to -78 °C, and a solution of methyl 5-iodopentanoate (2.78 g, 11.5 mmol) in 5 mL of anhydrous THF is added dropwise.

• The reaction mixture is allowed to warm slowly to room temperature and stirred overnight (approx. 16 hours).

• The reaction is carefully quenched by the slow addition of 20 mL of saturated aqueous NH₄Cl solution.

• The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with diethyl ether (3 x 30 mL).

• The combined organic layers are washed with brine (1 x 30 mL), dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The resulting crude oil is purified by silica gel column chromatography (e.g., 95:5 hexanes:ethyl acetate) to afford pure methyl dodec-6-ynoate.

Expected Product Characterization Data

While a specific spectrum for methyl dodec-6-ynoate is not available in the searched literature, the expected data can be reliably predicted based on the analysis of analogous structures like methyl esters and long-chain hydrocarbons.[5][6][7][8]

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~3.67 (s, 3H, -OCH₃ ): The characteristic singlet for the methyl ester protons.

  • δ ~2.35 (t, 2H, -CH₂ -COOCH₃): Triplet for the methylene group alpha to the carbonyl.

  • δ ~2.14 (m, 4H, -CH₂ -C≡C-CH₂ -): Multiplet for the propargylic protons adjacent to the alkyne.

  • δ ~1.2-1.6 (m, 10H, other aliphatic -CH₂ - groups): A complex multiplet region for the remaining methylene groups.

  • δ ~0.89 (t, 3H, -CH₃ ): Triplet for the terminal methyl group of the heptyl chain.

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ ~174.0 (-C =O): Carbonyl carbon of the ester.

  • δ ~80.0 (-C ≡C -): Two signals for the sp-hybridized carbons of the internal alkyne.

  • δ ~51.5 (-OC H₃): Methyl carbon of the ester.

  • δ ~18-34 (multiple signals): A series of peaks for the sp³-hybridized methylene and methyl carbons.

• IR (neat, cm⁻¹):

  • ~2930, 2860 (C-H stretch, aliphatic)

  • ~2230 (C≡C stretch, weak for internal alkyne)

  • ~1740 (C=O stretch, ester)

  • ~1170 (C-O stretch, ester)

• Mass Spectrometry (EI):

  • Molecular Ion (M⁺): m/z = 210.16.

  • Key Fragments: Expect fragmentation patterns characteristic of fatty acid methyl esters, including a prominent peak from McLafferty rearrangement (if applicable) and cleavage alpha to the carbonyl group.[6]

Conclusion

The synthesis of methyl dodec-6-ynoate is most efficiently and reliably achieved via the alkylation of 1-heptyne with a suitable methyl 5-halopentanoate (Pathway A). This method offers high yields, operational simplicity, and avoids the potential side reactions associated with using a strong base in the presence of an ester functionality. The protocol provided herein represents a robust and scalable procedure for obtaining this valuable synthetic intermediate. Proper characterization using NMR, IR, and MS is essential to confirm the structure and purity of the final product.

References

• Benchchem. Application Notes and Protocols: Sonogashira Coupling Reactions in the Synthesis of Alkyne Diols. Accessed April 10, 2026.
• Wikipedia. Sonogashira coupling. Accessed April 10, 2026.
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comparing internal alkyne esters methyl dodec-6-ynoate and methyl undec-5-ynoate

Strategic Utilization of Internal Alkyne Esters: A Comparative Guide to Methyl Dodec-6-ynoate and Methyl Undec-5-ynoate

As a Senior Application Scientist, selecting the correct aliphatic internal alkyne is a critical decision that dictates the success of downstream applications, ranging from the synthesis of stereodefined semiochemicals to advanced bioorthogonal lipidomics.

This guide provides an in-depth, objective comparison between two highly relevant internal alkyne fatty acid methyl esters (FAMEs): methyl dodec-6-ynoate and methyl undec-5-ynoate . By analyzing their structural causality, reactivity profiles, and experimental workflows, this document serves as a definitive resource for researchers and drug development professionals.

Structural Causality and Electronic Environment

The fundamental difference between these two compounds lies in the chain length and the precise position of the triple bond relative to the ester carbonyl. This positioning is not merely a structural trivia; it directly dictates the molecule's steric hindrance, electronic polarization, and subsequent behavior in transition-metal catalysis.

• Methyl undec-5-ynoate (C12H20O2): The alkyne is located at the C5 position [3]. Because the triple bond is closer to the electron-withdrawing ester group, the alkyne experiences a slight inductive pull. This subtle polarization alters the coordination kinetics when interacting with transition metals (e.g., Ruthenium in alkyne cross-metathesis), making it slightly more reactive toward electrophilic activation compared to more distal alkynes.

• Methyl dodec-6-ynoate (C13H22O2): The alkyne is located at the C6 position [2]. This provides a more centrally located, symmetric steric environment within the alkyl chain. In biological systems, this symmetry better mimics endogenous monounsaturated fatty acids, making it an ideal, unbiased lipophilic probe for metabolic tracking.

Logical relationship between alkyne position, electronic/steric effects, and application.

Application Focus: Bioorthogonal Raman Lipidomics

In recent years, internal alkynes have revolutionized lipidomics. Unlike terminal alkynes, which can be metabolically unstable or prone to terminal oxidation in vivo, internal alkynes are highly stable. More importantly, the carbon-carbon triple bond (C≡C) acts as a powerful bioorthogonal Raman tag.

When subjected to Stimulated Raman Scattering (SRS) microscopy, these internal alkynes exhibit a distinct, sharp vibrational peak in the "cell-silent" region (approximately 2100–2200 cm⁻¹) [1]. Because no endogenous biological molecules vibrate in this frequency range, methyl dodec-6-ynoate and methyl undec-5-ynoate can be used to visualize lipid droplet accumulation, fatty acid uptake, and metabolic flux in single cells with near-zero background noise [4].

Application Focus: Semiochemical Precursors

In agricultural chemistry and drug development, internal alkynes are the classic precursors for synthesizing stereodefined alkenes (often insect pheromones or specialized lipid nanoparticles). The triple bond can be stereoselectively reduced to either a (Z)-alkene (using Lindlar's catalyst) or an (E)-alkene (via Birch reduction).

Stereoselective reduction pathways for internal alkyne esters to yield specific alkene geometries.

Comparative Quantitative Data

To facilitate rapid decision-making for experimental design, the physicochemical and functional properties of both FAMEs are summarized below.

Property / Feature	Methyl dodec-6-ynoate	Methyl undec-5-ynoate
CAS Number	59303-51-4 [2]	54298-99-6 [3]
Molecular Formula	C₁₃H₂₂O₂	C₁₂H₂₀O₂
Molecular Weight	210.31 g/mol	196.29 g/mol
Alkyne Position	C6 (More symmetric)	C5 (Closer to ester)
Raman Shift (C≡C)	~2120 cm⁻¹ (Cell-silent)	~2125 cm⁻¹ (Cell-silent)
Primary Use Case	SRS Lipidomics, Biomimetic probes	Cross-metathesis, Pheromone synthesis
Metabolic Stability	Extremely High	High

Self-Validating Experimental Protocols

Protocol A: Stereoselective (Z)-Reduction via Lindlar Catalyst

Purpose: To convert the internal alkyne FAME into a (Z)-alkene pheromone precursor.

• Preparation: Dissolve 1.0 mmol of the alkyne FAME (e.g., methyl dodec-6-ynoate) in 10 mL of anhydrous ethanol in a round-bottom flask.

• Catalyst Addition: Add 0.05 equivalents of Lindlar catalyst (5% Pd on CaCO₃, poisoned with lead).

• Poisoning Agent: Add 2 drops of synthetic quinoline. Causality: Quinoline selectively occupies the most active catalytic sites on the palladium surface, strictly preventing the over-reduction of the resulting alkene into an alkane.

• Hydrogenation: Purge the flask with H₂ gas (3 vacuum/H₂ cycles) and stir vigorously at room temperature under 1 atm of H₂.

• Monitoring: Monitor the reaction via GC-MS every 30 minutes. The reaction is complete when the starting material is consumed.

• Self-Validation Step: Filter the mixture through a pad of Celite to remove the catalyst. Analyze the product via ¹H-NMR. The successful formation of the (Z)-alkene is validated by the appearance of a characteristic cis-alkene multiplet at ~5.3 ppm with a coupling constant (J) of 10–12 Hz (trans-alkenes would show J ~15–16 Hz).

Protocol B: Preparation of Alkyne-FAME Standards for SRS Lipidomics

Purpose: To utilize the alkyne as a bioorthogonal Raman tag for live-cell imaging.

• Stock Preparation: Prepare a 10 mM stock solution of methyl undec-5-ynoate in cell-culture grade DMSO.

• Media Conjugation: Dilute the stock to a working concentration of 100 µM in serum-free culture media containing 1% essentially fatty-acid-free Bovine Serum Albumin (BSA). Causality: BSA acts as a lipid carrier, facilitating the solubilization and cellular uptake of the highly hydrophobic FAME.

• Incubation: Incubate target cells (e.g., HeLa) with the conjugated media for 12 hours at 37°C.

• Imaging & Self-Validation: Wash cells with PBS and fix with 4% paraformaldehyde. Image using an SRS microscope tuned to the ~2120 cm⁻¹ vibrational frequency.

• Self-Validation Step: A parallel control group incubated with unlabeled media must be imaged simultaneously. The control must show absolute zero signal in the 2100–2200 cm⁻¹ region, validating that the observed signal in the experimental group is exclusively derived from the bioorthogonal alkyne tag [1].

References

• "Stimulated Raman Scattering Imaging Enabled Biomarker Discovery for Precision Medicine", PMC - NIH.
• "Buy Methyl dodec-6-ynoate (EVT-14741644) | 59303-51-4", EvitaChem.
• "54298-99-6(5-Undecynoic acid, methyl ester)", Kuujia.
• "Quantitative imaging of lipid droplets in single cells", PMC - NIH.

Safety & Regulatory Compliance

Methyl dodec-6-ynoate proper disposal procedures

As a Senior Application Scientist, I frequently consult with research teams on the lifecycle management of specialized chemical building blocks. Methyl dodec-6-ynoate (CAS No. 59303-51-4) is a prime example of a reagent that requires precise logistical planning from procurement to disposal. Widely utilized in drug development and materials science[1], its internal alkyne and ester functionalities make it a versatile synthetic intermediate. However, these same structural features dictate strict handling and disposal protocols.

Improper disposal of this compound not only risks regulatory non-compliance but also poses significant environmental hazards. The following guide provides a self-validating, step-by-step operational plan for the safe disposal of methyl dodec-6-ynoate, grounded in mechanistic chemistry and established laboratory safety standards.

Chemical Profile & Hazard Causality

To design an effective disposal protocol, we must first analyze the chemical causality behind the compound's reactivity and environmental behavior:

• Ester Linkage Reactivity: Carboxylic esters are susceptible to hydrolysis under strongly acidic or basic conditions. This reaction can be exothermic, liberating heat along with the corresponding carboxylic acid (dodec-6-ynoic acid) and methanol[2]. Therefore, methyl dodec-6-ynoate must be strictly segregated from strong acids and caustic solutions in waste streams.

• Combustibility: Alkynoate esters and their saturated analogs (such as methyl dodecanoate) typically exhibit flash points above 110 °C (230 °F)[3]. While not highly volatile at room temperature, they are combustible liquids and can yield highly toxic gases (e.g., carbon monoxide) if ignited[2].

• Environmental Persistence (Aquatic Toxicity): Featuring a 12-carbon aliphatic chain, this compound is highly lipophilic. It is poorly soluble in water, meaning it will persist in wastewater systems and poses a long-term toxic hazard to aquatic ecosystems, analogous to the established aquatic toxicity of methyl dodecanoate[4].

Table 1: Methyl dodec-6-ynoate Chemical & Disposal Parameters

Parameter	Value / Description	Operational Implication
CAS Number	59303-51-4	Use for SDS tracking and hazardous waste profiling.
Chemical Class	Alkynoate Ester	Segregate into Non-Halogenated Organic Waste .
Physical State	Liquid (at standard conditions)	Requires secondary containment during storage.
Flash Point	> 110 °C (Estimated via analogs)	Combustible; avoid strong oxidizers and ignition sources.
Environmental Hazard	Aquatic Toxicity (Lipophilic)	Strictly prohibited from drain/sewer disposal.

Standard Operating Procedure: Disposal Workflows

Principle of Self-Validating Protocols: Every step below includes a verification check to ensure the system remains safe, compliant, and chemically stable.

Protocol A: Bulk Liquid Waste Disposal

Causality: Methyl dodec-6-ynoate is a non-halogenated organic compound. Mixing it with halogenated waste complicates downstream incineration and drastically increases disposal costs. Mixing with strong oxidizers or bases can cause dangerous exothermic reactions[2].

• Segregation: Verify that the waste collection container is explicitly designated for "Non-Halogenated Organic Waste." Ensure the container is made of a chemically compatible material (e.g., HDPE or amber glass).

• Transfer: Working inside a certified fume hood, carefully transfer the liquid waste into the collection container using a chemical funnel to prevent external contamination.

• Verification Check: Confirm that no strong oxidizers, acids, or alkali metals are present in the waste container to prevent exothermic hydrolysis or the generation of flammable hydrogen gas[2].

• Labeling: Securely attach a hazardous waste tag. Explicitly list "Methyl dodec-6-ynoate" and note the primary hazards: "Combustible Liquid, Aquatic Toxicity."

• Storage & Pickup: Store the sealed container in a designated, well-ventilated flammable storage cabinet until collection by a licensed hazardous waste contractor[5].

Protocol B: Spill Cleanup and Solid Waste Disposal

Causality: Due to its low volatility, spilled methyl dodec-6-ynoate will not rapidly evaporate. It leaves a persistent, lipophilic film that creates a slip hazard and an ongoing environmental risk.

• Containment: Immediately don appropriate PPE (nitrile gloves, safety glasses with side shields, and a lab coat)[5].

• Absorption: Cover the spill entirely with an inert, non-combustible absorbent material such as vermiculite, perlite, or dry sand[5]. Causality Note: Do not use combustible materials like paper towels for large spills (>50 mL), as the high surface area of the soaked paper can facilitate rapid oxidation and spontaneous ignition under certain conditions.

• Collection: Use a non-sparking scoop to collect the saturated absorbent material.

• Disposal: Place the absorbed material into a wide-mouth, sealable solid hazardous waste container.

• Verification Check: Wipe the original spill area with a damp towel containing a mild surfactant/detergent to break down the residual lipophilic film. Dispose of this towel in the same solid waste container[6].

• Labeling: Label the bin as "Solid Hazardous Waste contaminated with Methyl dodec-6-ynoate."

Protocol C: Empty Container Management

Causality: Residual chemical in "empty" bottles still poses a severe aquatic hazard and cannot be rinsed into the municipal sewer system.

• Rinsing: Triple-rinse the empty container with a compatible, highly volatile organic solvent (e.g., heptane, acetone, or ethanol)[7].

• Rinsate Disposal: Collect 100% of the rinsate and dispose of it in the Non-Halogenated Organic Waste container[7].

• Defacing: Remove or completely deface the original chemical label using a thick marker to indicate the bottle is no longer active inventory.

• Final Disposal: Once thoroughly cleaned and air-dried in a fume hood to ensure no solvent vapors remain, the glass or plastic container can be safely disposed of in the standard laboratory glass/plastic waste stream, subject to your institution's specific EHS policies.

Mandatory Drain Disposal Prohibition

Under no circumstances should methyl dodec-6-ynoate be disposed of down the laboratory sink. While some highly water-soluble, easily biodegradable organics are permitted for drain disposal following strict dilution protocols (e.g., flushing with 100 times their volume in water)[8], lipophilic esters completely fail these criteria. They will separate from the water, accumulate in wastewater infrastructure, and pose long-term toxic hazards to downstream aquatic ecosystems[4].

Visualizing the Disposal Logic

The following decision tree illustrates the operational flow for handling methyl dodec-6-ynoate waste, ensuring that both liquid and solid streams are properly routed to licensed contractors without cross-contamination.

Workflow for the segregation and disposal of methyl dodec-6-ynoate waste streams.

References

• EvitaChem. "2-Amino-5-(4-fluorophenyl)-4-phenylthiophene-3-carboxamide - EvitaChem" (Contains CAS 59303-51-4 inventory data). 1

• AccuStandard. "CAS No. 111-82-0 - Methyl dodecanoate - AccuStandard" (Analogous hazard data for dodecanoate esters). 4

• NOAA CAMEO Chemicals. "Esters, Sulfate Esters, Phosphate Esters, Thiophosphate Esters, and Borate Esters". 2

• Fisher Scientific. "Methyl dodecanoate - SAFETY DATA SHEET". 3

• Chemtalk. "Ester Disposal - #1 Science Forum For Lab Technicians".5

• Glen Research. "SAFETY DATA SHEET Alkyne-NHS Ester". 6

• Emory University / HKUST. "Chemical Waste Disposal Guidelines". 7

• Lab Manager. "Proper Drain Disposal of Chemicals: Guidelines and Best Practices". 8

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